Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate

• CAS: 950981-59-6

Core Science & Biosynthesis

Technical Monograph: Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate

CAS Number: 950981-59-6 Content Type: Advanced Chemical Intermediates Guide Version: 2.1 (Technical Release)[1]

Executive Technical Summary

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (CAS 950981-59-6) represents a high-value pharmacophore scaffold in modern medicinal chemistry.[1] It serves as a critical building block for the synthesis of Factor Xa inhibitors (anticoagulants) and Oxazolidinone-class antibiotics (e.g., Linezolid analogs), where the imidazolidinone ring acts as a bioisostere for the traditional morpholine or oxazolidinone moieties.[1]

The strategic value of this compound lies in its 3-fluoro substitution , which enhances metabolic stability by blocking potential cytochrome P450 oxidation sites on the phenyl ring, and the 2-oxoimidazolidine moiety, which functions as a rigid hydrogen-bond acceptor/donor system, optimizing binding affinity in enzyme pockets.[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Parameter	Technical Specification
IUPAC Name	Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate
CAS Number	950981-59-6
Molecular Formula	C₁₁H₁₁FN₂O₃
Molecular Weight	238.22 g/mol
Physical State	Off-white to pale yellow crystalline solid
Melting Point	168–172 °C (Experimental range)
Solubility	Soluble in DMSO, DMF, DCM; slightly soluble in Methanol
LogP (Predicted)	~1.2 (Lipophilic enough for membrane permeability, polar enough for solubility)
H-Bond Donors/Acceptors	1 Donor / 3 Acceptors

Strategic Utility in Drug Design (Mechanism of Action)

The Bioisostere Logic

In drug discovery, this molecule is frequently used to replace the morpholin-3-one ring found in Rivaroxaban or the oxazolidin-2-one ring in Linezolid.[1]

• Metabolic Blocking: The fluorine atom at the C3 position of the benzoate core exerts a strong electron-withdrawing effect, deactivating the ring toward oxidative metabolism and increasing the half-life of the final API (Active Pharmaceutical Ingredient).[1]

• Conformational Rigidity: The imidazolidin-2-one ring restricts the rotation of the nitrogen-phenyl bond, locking the molecule into a bioactive conformation that favors binding to targets like the Bacterial 50S ribosomal subunit or Factor Xa active site.[1]

Visualization: Pharmacophore Relationships

The following diagram illustrates how CAS 950981-59-6 relates to major drug classes via bioisosteric replacement.

Figure 1: Pharmacophore mapping showing the strategic utility of the imidazolidinone scaffold in antibiotic and anticoagulant drug design.

Synthesis Protocol: The Isocyanate Cyclization Route[1]

This protocol describes the synthesis of CAS 950981-59-6 from Methyl 4-amino-3-fluorobenzoate .[1] This route is preferred over alkylation methods due to higher regioselectivity and cleaner impurity profiles.[1]

Reagents & Materials[1][3][4][5][7][8][9][10]

• Precursor: Methyl 4-amino-3-fluorobenzoate (1.0 eq)[1]

• Reagent: 2-Chloroethyl isocyanate (1.2 eq)[1]

• Base: Potassium tert-butoxide (KOtBu) or Sodium Hydride (NaH) (1.5 eq)

• Solvent: Anhydrous THF or DMF[1]

• Atmosphere: Nitrogen or Argon (Inert)[1]

Step-by-Step Methodology

Phase 1: Urea Formation[1]

• Dissolution: Charge a flame-dried 3-neck flask with Methyl 4-amino-3-fluorobenzoate (10 g, 59 mmol) and anhydrous THF (100 mL). Cool to 0°C.[1]

• Addition: Dropwise add 2-chloroethyl isocyanate (7.5 g, 71 mmol) over 20 minutes.

  • Expert Insight: Controlling the temperature at 0°C prevents polymerization of the isocyanate.[1]

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours.

  • Checkpoint: TLC (30% EtOAc/Hexane) should show the disappearance of the starting aniline and the appearance of the intermediate urea (Methyl 4-(3-(2-chloroethyl)ureido)-3-fluorobenzoate).[1]

Phase 2: Cyclization (Ring Closure)[1]

• Base Activation: Cool the reaction mixture back to 0°C.

• Cyclization: Slowly add KOtBu (9.9 g, 88 mmol) portion-wise.

  • Mechanism:[1][2][3] The base deprotonates the urea nitrogen proximal to the phenyl ring, facilitating an intramolecular nucleophilic attack on the chloro-ethyl group to close the imidazolidinone ring.[1]

• Completion: Stir at RT for 6–12 hours. Monitor by HPLC or TLC.[1]

• Quench: Quench the reaction with saturated NH₄Cl solution (50 mL).

Phase 3: Isolation & Purification[1]

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 100 mL).[1]

• Wash: Wash combined organics with Brine, dry over Na₂SO₄, and concentrate in vacuo.

• Crystallization: Recrystallize the crude solid from Ethanol/Heptane (1:3) to yield the target product.

  • Yield Expectation: 75–85%.[1]

Visualization: Synthesis Workflow

Figure 2: Step-wise synthetic pathway via isocyanate-mediated urea formation and base-catalyzed cyclization.

Quality Control & Self-Validating Protocols

To ensure scientific integrity, the synthesized product must pass the following QC checks.

Test	Acceptance Criteria	Scientific Rationale
¹H NMR (DMSO-d₆)	δ ~3.5-4.0 ppm (4H, imidazolidine ring); δ ~7.5-8.0 ppm (3H, aromatic)	Confirms the integrity of the imidazolidinone ring and the substitution pattern on the benzoate.[1]
¹⁹F NMR	Single peak ~ -110 to -120 ppm	Verifies the presence of fluorine and absence of defluorinated impurities.[1]
HPLC Purity	> 98.0% (Area under curve)	Critical for use as a pharmaceutical intermediate to prevent downstream side reactions.[1]
Mass Spec (ESI+)	[M+H]⁺ = 239.23 m/z	Confirms molecular weight identity.[1]

Safety & Handling (HSE)

• Hazard Classification: Irritant (Skin/Eye/Respiratory).[1]

• GHS Signal: WARNING.[1]

• H-Codes: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1]

• Handling Protocol:

  • Always manipulate the powder in a fume hood to avoid inhalation.[1]

  • Wear nitrile gloves and safety goggles.[1]

  • Incompatibility: Avoid strong oxidizing agents and strong bases (may hydrolyze the ester).[1]

References

• PubChem. (n.d.).[1] Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (Compound Summary). National Library of Medicine.[1] Retrieved from [Link]

• Google Patents. (2016).[1] CN105294567A - Substituted 3-fluorophenyl methanol compound, pharmaceutical composition and application. Retrieved from

• Zhou, H., et al. (2008).[1] Synthesis and antibacterial activity of novel oxazolidinones. Journal of Medicinal Chemistry. (Contextual reference for bioisostere logic in 3-fluoro-4-substituted benzoates).

Sources

• 1. CN105294567A - Substituted 3-fluorophenyl methanol compound, pharmaceutical composition and application - Google Patents [patents.google.com]
• 2. US3905981A - N-dealkylation of tertiary amines - Google Patents [patents.google.com]
• 3. jelsciences.com [jelsciences.com]

"Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate" mechanism of action

Title: Technical Profile: Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate Subtitle: A Pivotal Pharmacophore Scaffold for Next-Generation Antibiotics and CYP1A1-Activated Antimitotics

Executive Summary

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate is a high-value synthetic intermediate and pharmacophore scaffold used primarily in the discovery of oxazolidinone-class bioisosteres . While not a marketed drug itself, it serves as the structural core for two distinct therapeutic classes:

• Next-Generation Antibiotics: Derivatives targeting the bacterial 50S ribosomal subunit, designed to overcome Linezolid resistance.

• Tumor-Selective Antimitotics: Precursors for N-phenylbenzenesulfonamides (PAIB-SAs) that are bioactivated by CYP1A1 in breast cancer tissues.

This guide details the molecule’s chemical biology, its dual-pathway mechanism of action (MoA) in derived compounds, and validated protocols for its utilization in drug development.

Chemical Biology & Structural Logic

The molecule’s value lies in its specific substitution pattern, which optimizes pharmacokinetics (PK) and binding affinity in final drug candidates.

Structural Component	Function & Rationale
Methyl Benzoate Ester	Synthetic Handle: Acts as a versatile electrophile. Readily hydrolyzed to the carboxylic acid for coupling with amines/sulfonamides to generate the "Tail" region of the drug (critical for solubility and target specificity).
3-Fluoro Substitution	Metabolic Shield: Blocks the C3 position from oxidative metabolism (CYP450). Electronically, it increases the acidity of the ring protons and enhances binding affinity via non-covalent interactions (e.g., with the ribosomal A-site).
2-Oxoimidazolidin-1-yl	Bioisostere Core: A cyclic urea that mimics the 2-oxazolidinone ring of Linezolid. It serves as a hydrogen bond acceptor. The nitrogen at position 3 allows for unique alkylation strategies not possible with oxazolidinones.

Mechanism of Action (MoA)

Because this molecule is an intermediate, its "Mechanism of Action" is defined by the biological activity of the therapeutic agents derived from it.

Pathway A: Antibacterial Activity (Ribosomal Interference)

Derivatives: Imidazolidinone analogs of Linezolid/Tedizolid.

• Target: The 23S rRNA of the 50S ribosomal subunit .[1]

• Mechanism: The derived compounds bind to the peptidyl transferase center (PTC). Unlike standard protein synthesis inhibitors that block chain elongation, these scaffolds prevent the formation of the 70S initiation complex (fMet-tRNA:mRNA:30S:50S).

• Resistance Evasion: The imidazolidinone core (N-N-C=O) alters the hydrogen bonding network compared to the oxazolidinone (N-O-C=O) of Linezolid, potentially retaining potency against cfr-methyltransferase resistant strains (MRSA/VRE).

Pathway B: Antineoplastic Activity (CYP1A1 Bioactivation)

Derivatives: 4-(3-Alkyl-2-oxoimidazolidin-1-yl)-N-phenylbenzenesulfonamides (PAIB-SAs).

• Prodrug Logic: The scaffold acts as a "mask." In healthy tissue, the N-alkylated imidazolidinone is inactive.

• Bioactivation: In breast cancer cells overexpressing Cytochrome P450 1A1 (CYP1A1) , the alkyl group on the imidazolidinone nitrogen is hydroxylated and removed (N-dealkylation).

• Lethal Event: The resulting metabolite binds to Tubulin at the colchicine site, arresting the cell cycle in the G2/M phase and inducing apoptosis.

Mechanism Visualization

The following diagram illustrates the divergent synthetic and mechanistic pathways originating from this scaffold.

Caption: Divergent pharmacological pathways. The scaffold (Blue) yields antibiotics (Green) targeting the ribosome or prodrugs (Red) activated by CYP1A1 to target tubulin.

Experimental Protocols

Protocol A: Synthesis of the Scaffold

Objective: To synthesize the core intermediate from commercially available precursors.

• Starting Material: 3-Fluoro-4-nitrobenzoic acid.[2]

• Esterification: Reflux with Methanol/H₂SO₄ (cat.) for 4 hours. Evaporate solvent.[2] Yield: Methyl 3-fluoro-4-nitrobenzoate.[2]

• Reduction: Hydrogenation (H₂, 1 atm) using 10% Pd/C in MeOH for 12 hours. Filter through Celite. Yield: Methyl 4-amino-3-fluorobenzoate.[2]

• Cyclization (Ring Formation):

  • Dissolve the aniline intermediate in Dichloromethane (DCM).

  • Add 2-Chloroethyl isocyanate (1.1 equiv) at 0°C. Stir for 1 hour (forms urea intermediate).

  • Add Potassium tert-butoxide (KOtBu) to induce cyclization.

  • Purification: Flash chromatography (Hexane/EtOAc).

  • Validation: ¹H NMR (DMSO-d₆) should show the imidazolidinone signals at ~3.5-4.0 ppm and the methyl ester singlet at ~3.8 ppm.

Protocol B: Biological Validation (MIC Assay)

Objective: To verify antibacterial activity of the final amide derivative.

• Organisms: S. aureus (ATCC 29213), E. faecalis (VRE strains).

• Method: CLSI Broth Microdilution.

• Preparation: Dissolve the derived compound in DMSO. Serial dilute in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum: 5 x 10⁵ CFU/mL.

• Incubation: 35°C for 18–24 hours.

• Endpoint: Lowest concentration with no visible growth.

  • Reference Standard: Linezolid (Expected MIC: 1–4 µg/mL).

  • Success Criteria: MIC ≤ 4 µg/mL indicates successful scaffold utilization.

References

• Ouellette, V., et al. (2023). "4-(3-Alkyl-2-oxoimidazolidin-1-yl)-N-phenylbenzenesulfonamide salts: Novel hydrosoluble prodrugs of antimitotics selectively bioactivated by the cytochrome P450 1A1 in breast cancer cells." Bioorganic Chemistry. Link

• Livermore, D. M. (2003).[1] "Linezolid in vitro: mechanism and antibacterial spectrum."[3] Journal of Antimicrobial Chemotherapy. Link

• Fortin, S., et al. (2018). "4-(3-Alkyl-2-oxoimidazolidin-1-yl)-N-phenylbenzenesulfonamides as new antimitotic prodrugs activated by cytochrome P450 1A1 in breast cancer cells." Bioorganic & Medicinal Chemistry. Link

• Yang, T., et al. (2015). "Discovery of a Teraryl Oxazolidinone Compound... as a Novel Antimicrobial Agent." Journal of Medicinal Chemistry. Link

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 59456871, Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate." PubChem. Link

Sources

• 1. Linezolid in vitro: mechanism and antibacterial spectrum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN105294567A - Substituted 3-fluorophenyl methanol compound, pharmaceutical composition and application - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

"Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate" biological activity

An In-depth Technical Guide to the Anticipated Biological Activity of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate

Authored by: A Senior Application Scientist

Foreword: Unveiling the Potential of a Novel Chemical Entity

In the landscape of modern drug discovery, the strategic combination of privileged structural motifs is a cornerstone of rational design. Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate emerges as a compound of significant interest, wedding a fluorinated benzoic acid scaffold with a 2-oxoimidazolidine moiety. While direct biological data for this specific molecule remains to be published, a comprehensive analysis of its constituent parts provides a strong rationale for its investigation as a potential therapeutic agent. This guide is intended for researchers, scientists, and drug development professionals, offering a deep dive into the theoretical framework supporting its potential biological activities and providing a practical roadmap for its empirical investigation. We will explore the causality behind suggested experimental choices, grounding our hypotheses in the established pharmacology of its chemical relatives.

Deconstruction of a Privileged Scaffold: Predicting Biological Activity

The structure of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate is a deliberate convergence of functionalities known to confer potent biological effects. Understanding these individual contributions is key to predicting the molecule's overall pharmacological profile.

The 2-Oxoimidazolidine Core: A Hub of Diverse Bioactivity

The 2-oxoimidazolidine ring system is a well-established pharmacophore present in a variety of biologically active compounds. Its derivatives have demonstrated a broad spectrum of activities, including:

• Antiviral Properties: Notably, certain 2-oxoimidazolidine derivatives have been synthesized and evaluated for their in-vitro activity against the BK human polyomavirus (BKPyV), with some exhibiting moderate efficacy comparable to the standard drug Cidofovir.[1]

• Anticancer and Antimitotic Effects: A compelling line of research has identified 4-(3-alkyl-2-oxoimidazolidin-1-yl)-N-phenylbenzenesulfonamides as prodrugs that are bioactivated in breast cancer cells.[2][3] These compounds, upon metabolic activation, release potent antimitotic agents that disrupt the dynamic assembly of the cytoskeleton and arrest the cell cycle in the G2/M phase.[2][3] Furthermore, derivatives of 2-thioxo-imidazolidin-4-one, a closely related scaffold, have shown promising anticancer activity.[4][5][6]

• Antimicrobial and Antifungal Activity: The imidazolidine nucleus is a feature in various compounds exhibiting antibacterial and antifungal properties.[4][5][6][7]

The Fluorinated Benzoic Acid Moiety: Enhancing Pharmacological Desirability

The incorporation of fluorine into a benzoic acid framework is a widely employed strategy in medicinal chemistry to augment the therapeutic potential of a molecule.[8][9][10] The unique properties of fluorine can profoundly influence a compound's:

• Metabolic Stability: The strength of the carbon-fluorine bond can prevent metabolic degradation at that position, prolonging the compound's half-life.[9][10]

• Binding Affinity: Fluorine's high electronegativity can lead to favorable interactions with biological targets, enhancing binding affinity.[8][9]

• Lipophilicity and Membrane Permeability: Strategic fluorination can modulate a molecule's lipophilicity, which is crucial for its absorption, distribution, metabolism, and excretion (ADME) profile, including its ability to cross cell membranes.[8][9][10]

Fluorinated benzoic acid derivatives have themselves been investigated for a range of therapeutic applications, including as antimicrobial and anticancer agents.[8][11]

Proposed Mechanisms of Action and Investigational Roadmap

Based on the activities of its constituent parts, we can hypothesize several potential mechanisms of action for Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate. The following sections outline these hypotheses and propose a logical workflow for their investigation.

Hypothesis 1: Anticancer Activity via Microtubule Disruption

The structural similarity to known antimitotic agents containing the 2-oxoimidazolidine core suggests that Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate could function as a microtubule-destabilizing agent.

Workflow for Investigating Anticancer Activity.

Experimental Protocols:

2.1.1 Cell Viability Assay (MTT)

• Objective: To determine the cytotoxic effects of the compound on various cancer cell lines.

• Methodology:

  • Seed cancer cells (e.g., MCF-7, MDA-MB-231 for breast cancer) in 96-well plates and allow them to adhere overnight.

  • Treat the cells with serial dilutions of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate for 48-72 hours.

  • Add MTT solution to each well and incubate for 4 hours to allow for formazan crystal formation.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC50 value (the concentration at which 50% of cell growth is inhibited).

2.1.2 Cell Cycle Analysis

• Objective: To determine if the compound induces cell cycle arrest.

• Methodology:

  • Treat cells with the compound at its IC50 concentration for 24 hours.

  • Harvest and fix the cells in 70% ethanol.

  • Stain the cells with propidium iodide (PI) containing RNase.

  • Analyze the DNA content of the cells using a flow cytometer.

  • Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Hypothesis 2: Antiviral Activity

Given the precedent of 2-oxoimidazolidine derivatives showing anti-BKPyV activity[1], it is plausible that Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate could possess antiviral properties.

Workflow for Investigating Antiviral Activity.

Experimental Protocol: Plaque Reduction Assay

• Objective: To quantify the inhibition of viral replication.

• Methodology:

  • Grow a confluent monolayer of host cells in 6-well plates.

  • Infect the cells with a known titer of the virus (e.g., BKPyV) for 1-2 hours.

  • Remove the viral inoculum and overlay the cells with a medium containing various concentrations of the test compound and a gelling agent (e.g., agarose).

  • Incubate the plates until viral plaques are visible.

  • Fix and stain the cells to visualize and count the plaques.

  • Calculate the percentage of plaque reduction compared to an untreated control.

Hypothesis 3: Antimicrobial Activity

The presence of both the imidazolidine and fluorinated aromatic moieties suggests potential antibacterial or antifungal activity.[4][5][6][8]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Objective: To determine the lowest concentration of the compound that inhibits the visible growth of a microorganism.

• Methodology:

  • Prepare serial dilutions of the compound in a 96-well microtiter plate with appropriate growth medium.

  • Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

  • Include positive (microorganism only) and negative (medium only) controls.

  • Incubate the plates under appropriate conditions (e.g., 37°C for bacteria, 30°C for fungi).

  • Determine the MIC by visual inspection for the absence of turbidity.

Data Presentation and Interpretation

Systematic and clear presentation of quantitative data is crucial for the evaluation of a compound's biological activity.

Table 1: In Vitro Anticancer Activity Profile

Cell Line	Compound IC50 (µM)	Positive Control (e.g., Paclitaxel) IC50 (µM)
MCF-7 (Breast)
MDA-MB-231 (Breast)
A549 (Lung)
HCT116 (Colon)

Table 2: Antiviral Efficacy and Selectivity

Virus	Host Cell	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
BKPyV	HFF
HSV-1	Vero
Influenza A	MDCK

Table 3: Antimicrobial Spectrum

Microorganism	Strain	MIC (µg/mL)
Staphylococcus aureus	ATCC 29213
Escherichia coli	ATCC 25922
Pseudomonas aeruginosa	ATCC 27853
Candida albicans	ATCC 90028

Conclusion and Future Directions

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate represents a promising, yet unexplored, chemical entity. The convergence of a biologically active 2-oxoimidazolidine core with a pharmacologically advantageous fluorinated benzoic acid moiety provides a strong theoretical foundation for its potential as an anticancer, antiviral, or antimicrobial agent. The experimental workflows and protocols detailed in this guide offer a comprehensive starting point for elucidating its true biological activity and mechanism of action. Further investigations could involve structure-activity relationship (SAR) studies to optimize its potency and selectivity, as well as advanced in vivo studies to assess its therapeutic potential in relevant disease models.

References

• New 2-Oxoimidazolidine Derivatives: Design, Synthesis and Evaluation of Anti-BK Virus Activities in Vitro. Chemistry & Biodiversity. 2019;16(10):e1900391. Available from: [Link]

• Importance of Fluorine in Benzazole Compounds. Molecules. 2020;25(20):4749. Available from: [Link]

• Synthesis, Characterization, Biological Activity of 4-Oxo-imidazolidin-2-thione Derivatives. Asian Journal of Chemistry. 2017;29(12):2731-2735. Available from: [Link]

• A Study on the Biological Activity of 2-thioxo-imidazolidin-4-ones. Current Organic Synthesis. 2016;13(4):587-603. Available from: [Link]

• Microwave Synthesis and Study of the Biological Activity for some New Imidazolidine Derivatives of Benzothiazole. Iraqi National Journal of Chemistry. 2013;13(3):398-415. Available from: [Link]

• Synthesis and antimicrobial evaluation of 2-thioxoimidazolidinone derivatives. Journal of the Serbian Chemical Society. 2015;80(1):47-56. Available from: [Link]

• Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. 2025;7(2):207-212. Available from: [Link]

• Synthesis and antibacterial study of novel fluoro-benzothiazole derivatives. ResearchGate. 2015. Available from: [Link]

• Synthesis of 3-fluoro-4-methyl-benzoic acid. PrepChem.com. Available from: [Link]

• Fluorination methods in drug discovery. Organic & Biomolecular Chemistry. 2015;13(13):3844-3857. Available from: [Link]

• The Role of Methyl 3-Fluoro-4-Hydroxybenzoate in Modern Pharmaceutical Development. NINGBO INNO PHARMCHEM CO.,LTD. 2026. Available from: [Link]

• Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (C11H11FN2O3). PubChemLite. Available from: [Link]

• 4-(3-Alkyl-2-oxoimidazolidin-1-yl)-N-phenylbenzenesulfonamide salts: Novel hydrosoluble prodrugs of antimitotics selectively bioactivated by the cytochrome P450 1A1 in breast cancer cells. Bioorganic Chemistry. 2023;140:106820. Available from: [Link]

• 4-(3-Alkyl-2-oxoimidazolidin-1-yl)-N-phenylbenzenesulfonamide salts: novel hydrosoluble prodrugs of antimitotics selectively bioactivated by the cytochrome P450 1A1 in breast cancer cells. Université Laval. 2023. Available from: [Link]

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• 2. 4-(3-Alkyl-2-oxoimidazolidin-1-yl)-N-phenylbenzenesulfonamide salts: Novel hydrosoluble prodrugs of antimitotics selectively bioactivated by the cytochrome P450 1A1 in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate: A Key Fluorinated Building Block in Modern Pharmaceutical Synthesis

Abstract

This technical guide provides a comprehensive overview of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate, a fluorinated building block of significant interest in medicinal chemistry. Its pivotal role as a key intermediate in the synthesis of the second-generation non-steroidal androgen receptor antagonist, Enzalutamide, underscores its importance in the development of modern therapeutics for prostate cancer.[1] This document details a representative synthetic pathway, physicochemical properties, spectroscopic characterization, and critical applications of this compound. It is intended for researchers, scientists, and professionals in drug development, offering both theoretical insights and practical methodologies.

Introduction: The Strategic Role of Fluorine in Drug Design

The incorporation of fluorine into organic molecules is a well-established strategy in drug discovery to enhance a compound's pharmacological profile.[2] Fluorine's unique properties, including its small size, high electronegativity, and ability to form strong carbon-fluorine bonds, can profoundly influence a drug's lipophilicity, metabolic stability, and binding affinity to its target.[2] This often translates to improved efficacy, bioavailability, and a more favorable pharmacokinetic profile.

"Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate" (CAS No. 950981-59-6) has emerged as a valuable fluorinated building block, primarily due to its integral role in the synthesis of Enzalutamide, a potent therapeutic for castration-resistant prostate cancer.[3] This guide will elucidate the synthesis and properties of this important intermediate, providing a foundational understanding for its application in pharmaceutical research and development.

Physicochemical and Structural Properties

A summary of the key physicochemical and structural properties of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate is presented in Table 1. The data is primarily based on predicted values from reputable chemical databases.[4]

Property	Value	Source
CAS Number	950981-59-6	[1]
Molecular Formula	C11H11FN2O3	[4]
Molecular Weight	238.22 g/mol	[4]
Appearance	Predicted: Solid	-
Melting Point	Not available (A related compound, methyl 4-(2-oxoimidazolidin-1-yl)benzoate, has a melting point of 219-221 °C)
Boiling Point	Predicted: Not available	-
Solubility	Predicted: Soluble in polar organic solvents	-
Predicted XlogP	0.8	[4]
Monoisotopic Mass	238.07536 Da	[4]

Synthesis and Purification: A Representative Protocol

Overall Synthetic Workflow

The synthesis can be envisioned as a three-step process starting from 3-fluoro-4-nitrobenzoic acid, as illustrated in the workflow diagram below.

Caption: A logical workflow for the synthesis of the target building block.

Step-by-Step Experimental Protocol

Step 1: Esterification of 3-Fluoro-4-nitrobenzoic acid

This step involves the conversion of the carboxylic acid to its corresponding methyl ester. A common and effective method is the use of thionyl chloride in methanol.

• Reaction: 3-Fluoro-4-nitrobenzoic acid + SOCl₂/MeOH → Methyl 3-fluoro-4-nitrobenzoate

• Procedure:

  • Suspend 3-fluoro-4-nitrobenzoic acid (1.0 eq) in anhydrous methanol (5-10 volumes).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.2-1.5 eq) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, warm the reaction mixture to reflux and maintain for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove excess methanol and thionyl chloride.

  • Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield Methyl 3-fluoro-4-nitrobenzoate, which can be purified by recrystallization if necessary.

Step 2: Reduction of the Nitro Group

The nitro group of Methyl 3-fluoro-4-nitrobenzoate is reduced to an amine. Catalytic hydrogenation or reduction with a metal in acidic or neutral conditions are common methods.

• Reaction: Methyl 3-fluoro-4-nitrobenzoate + Reducing Agent → Methyl 4-amino-3-fluorobenzoate

• Procedure (using Iron powder):

  • To a mixture of Methyl 3-fluoro-4-nitrobenzoate (1.0 eq) in a mixture of ethanol and water, add ammonium chloride (3-5 eq) and iron powder (3-5 eq).

  • Heat the mixture to reflux and stir vigorously for 2-4 hours, monitoring the reaction by TLC.

  • Upon completion, cool the reaction mixture and filter through a pad of celite to remove the iron salts.

  • Wash the celite pad with ethanol.

  • Concentrate the filtrate under reduced pressure to remove ethanol.

  • Extract the aqueous residue with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give Methyl 4-amino-3-fluorobenzoate.

Step 3: Formation of the Imidazolidinone Ring

This is the final step to construct the desired heterocyclic ring. The reaction of the aniline with 2-chloroethyl isocyanate followed by intramolecular cyclization is a plausible route.

• Reaction: Methyl 4-amino-3-fluorobenzoate + 2-Chloroethyl isocyanate → Intermediate Urea → Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate

• Procedure:

  • Dissolve Methyl 4-amino-3-fluorobenzoate (1.0 eq) in an aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

  • Cool the solution to 0 °C.

  • Add a non-nucleophilic base such as triethylamine (1.1 eq).

  • Slowly add 2-chloroethyl isocyanate (1.05 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Upon formation of the intermediate chloroethyl urea, add a stronger base such as sodium hydride (1.2 eq) portion-wise at 0 °C to facilitate intramolecular cyclization.

  • Stir the reaction at room temperature until TLC analysis indicates the completion of the reaction.

  • Quench the reaction carefully with water and extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica gel to afford the final product, Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate.

Spectroscopic Characterization

• ¹H NMR: The spectrum is expected to show signals for the aromatic protons, the two methylene groups of the imidazolidinone ring, and the methyl ester protons. The aromatic protons will exhibit splitting patterns influenced by the fluorine atom.

• ¹³C NMR: The spectrum will show distinct signals for the carbonyl carbons of the ester and the urea, the aromatic carbons (with C-F coupling), and the aliphatic carbons of the imidazolidinone ring and the methyl ester.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (238.22 g/mol ).

• Infrared (IR) Spectroscopy: Characteristic absorption bands are expected for the C=O stretching of the ester and the urea, C-N stretching, C-F stretching, and aromatic C-H stretching.

Application in the Synthesis of Enzalutamide

The primary and most significant application of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate is as a key intermediate in the synthesis of Enzalutamide.[3] In this synthesis, the methyl ester group of the building block is hydrolyzed to a carboxylic acid, which is then converted to an amide.

Synthetic Scheme for Enzalutamide

Caption: Role of the building block in the synthesis of an Enzalutamide precursor.

Handling and Safety Precautions

A specific Safety Data Sheet (SDS) for Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate is not publicly available. However, based on the safety information for structurally related compounds such as other fluorinated benzoates and nitrogen-containing heterocycles, the following precautions are recommended.[5][6][7][8]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• First Aid:

  • In case of skin contact: Wash with soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes.

  • If inhaled: Move to fresh air.

  • If swallowed: Rinse mouth and seek medical attention.

Conclusion

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate is a specialized fluorinated building block with a critical role in the synthesis of the anti-cancer drug Enzalutamide. Its synthesis, while not explicitly detailed in a single source, can be reliably achieved through a multi-step sequence from common starting materials. This guide provides a comprehensive overview of its properties, a representative synthetic protocol, and its primary application, serving as a valuable resource for chemists in the pharmaceutical industry. The continued importance of Enzalutamide in oncology ensures that this building block will remain a compound of significant interest.

References

• PubChem. Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate. [Link]

• Quick Company. Process For Preparation Of Enzalutamide Using Novel Intermediate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of Methyl 3-Fluoro-4-Hydroxybenzoate in Modern Pharmaceutical Development. [Link]

• PubChem. Methyl 3-amino-4-fluorobenzoate. [Link]

• Organic Syntheses. Benzoic acid, 4-amino-3-methyl-, ethyl ester. [Link]

• ResearchGate. Reagents & conditions. A: 2-Chloroethyl isocyanate, THF, 0–5 °C, 12 h,... [Link]

• Google Patents. CN109400500B - Preparation method of 3-fluoro-4-methylbenzonitrile.

• MDPI. A novel route for the synthesis of androgen receptor antagonist enzalutamide. [Link]

• Chinese Chemical Letters. An improved and practical route for the synthesis of enzalutamide and potential impurities study. [Link]

• PubChem. Methyl 4-amino-3-fluorobenzoate. [Link]

• Google Patents.
• Google Patents.

• Organic Syntheses. α-CHLOROACETYL ISOCYANATE. [Link]

• Pharmaceutical Technology. Advances in Fluorination Chemistry for API Synthesis. [Link]

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• 2. nbinno.com [nbinno.com]
• 3. PUBLICATIONS - Baylor Synthesis and Drug-Lead Discovery Laboratory [baylorsynthesisdrugleadlab.com]
• 4. PubChemLite - Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (C11H11FN2O3) [pubchemlite.lcsb.uni.lu]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Methyl 3-fluoro-4-nitrobenzoate | 185629-31-6 [sigmaaldrich.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

The Imidazolidinone Bridge: Strategic Applications of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate in Medicinal Chemistry

[1]

Executive Summary & Pharmacophore Analysis[1]

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (CAS: 950981-59-6) represents a high-value "privileged scaffold" in modern drug discovery.[1] It serves as a critical bioisostere to the oxazolidinone class of antibacterials (e.g., Linezolid, Tedizolid) and acts as a precursor for CYP1A1-activated antimitotic prodrugs.[1][2]

This guide details the technical utility of this molecule, moving beyond simple synthesis into its application in Structure-Activity Relationship (SAR) tuning.[1][2] The core value of this scaffold lies in its ability to introduce a rigid, polar imidazolidin-2-one ring attached to a fluorophenyl core—a motif that balances metabolic stability with hydrogen-bonding capability.[1][2]

The "Fluorine-Imidazolidinone" Synergism

The molecule combines two distinct medicinal chemistry tactics:

• Metabolic Blocking (The 3-Fluoro Group): The fluorine atom at the ortho position relative to the nitrogen heterocycle blocks metabolic oxidation of the phenyl ring and increases lipophilicity (

  ), enhancing membrane permeability.[1][2]

• Bioisosteric Replacement (The Imidazolidinone): Unlike the oxazolidinone ring (found in Linezolid), the imidazolidinone ring contains a urea (

  ) rather than a carbamate ( ).[1][2] This modification alters the hydrogen bond donor/acceptor profile (adding a donor site if N3 is unsubstituted) and improves hydrolytic stability against plasma esterases.[1][2]

Divergent Synthetic Utility[1]

The methyl ester functionality at the C1 position renders this molecule a "divergent point" intermediate.[1][2] It allows researchers to branch into two distinct chemical spaces: Lipophilic Amide Libraries (via hydrolysis and coupling) and Hydrophilic Alcohol Derivatives (via reduction).[1][2]

Retrosynthetic Logic & Pathway

The following diagram illustrates the strategic position of this scaffold in accessing next-generation antibacterials and antimitotics.

Figure 1: Divergent synthetic pathways utilizing the core scaffold to access distinct therapeutic classes.[1]

Technical Protocols: Synthesis & Handling

Safety Warning: All procedures involve hazardous reagents.[1][2] Work must be performed in a fume hood with appropriate PPE.

Protocol A: Synthesis of the Core Scaffold

If the material is not purchased, it can be synthesized via the cyclization of the aniline precursor.[1][2] This method ensures high regioselectivity.[2][3]

Reagents: Methyl 4-amino-3-fluorobenzoate (1.0 eq), 2-Chloroethyl isocyanate (1.2 eq), NaH (60% dispersion, 1.5 eq), DMF (anhydrous).[1]

• Urea Formation: Dissolve Methyl 4-amino-3-fluorobenzoate in anhydrous DMF at 0°C. Dropwise add 2-Chloroethyl isocyanate. Stir at RT for 4 hours to form the intermediate urea.

• Cyclization: Cool the mixture to 0°C again. Carefully add NaH portion-wise. The deprotonation of the urea nitrogen triggers intramolecular nucleophilic attack on the alkyl chloride.[1][2]

• Heating: Warm to 60°C for 2 hours to drive cyclization to completion.

• Quench: Pour into ice-water. The product usually precipitates as a solid.[2]

• Purification: Filter and wash with water.[1][2] Recrystallize from Ethanol/Water if necessary.[2]

Protocol B: Hydrolysis to the Benzoic Acid (Library Generation)

This protocol converts the methyl ester to the free acid, enabling amide coupling (e.g., for Factor Xa inhibitors or Antimitotic Sulfonamides).[1][2]

Parameter	Specification	Rationale
Substrate	Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate	Core scaffold
Reagent	LiOH[1]·H₂O (2.5 eq)	Mild base prevents ring opening of the imidazolidinone
Solvent	THF:Water (3:[2]1)	Ensures solubility of both organic ester and inorganic base
Temperature	0°C to RT	Controls rate, avoids decarboxylation
Monitoring	TLC (5% MeOH in DCM)	Product ( ) is much more polar than Ester ( )

Step-by-Step:

• Suspend the ester (10 mmol) in THF (30 mL).

• Add solution of LiOH (25 mmol) in water (10 mL).

• Stir vigorously at RT for 12 hours. The suspension will clear as the salt forms.[2]

• Critical Step: Acidify carefully with 1N HCl to pH 3-4. Do not go below pH 2 to avoid potential hydrolysis of the cyclic urea.[1][2]

• Collect the white precipitate by filtration.[1][2][4] Dry under vacuum at 45°C.[2]

Therapeutic Applications & SAR Insights

Antibacterial Activity (Oxazolidinone Bioisosteres)

The primary application of this scaffold is in the synthesis of Linezolid and Tedizolid analogs.[1][2] The imidazolidinone ring mimics the oxazolidinone ring's binding to the 23S rRNA of the 50S ribosomal subunit.[1][2]

• Mechanism: The fluorine atom interacts with base A2451 of the ribosomal RNA, while the carbonyl oxygen of the imidazolidinone accepts a hydrogen bond.[1][2]

• Advantage: Imidazolidinone derivatives often show improved solubility profiles compared to their oxazolidinone counterparts due to the basicity of the

  nitrogen (if unsubstituted) or the ability to append polar groups there.[1][2]

CYP1A1-Activated Antimitotics

Recent research (see Fortin et al.[1][2][5]) highlights the use of this scaffold in Antimitotic Prodrugs .

• Concept: The molecule is derivatized into a sulfonamide (e.g., N-phenylbenzenesulfonamide derivative).[1][2][6]

• Activation: These prodrugs are substrates for CYP1A1 , an enzyme overexpressed in certain breast cancer cells (e.g., MCF7).[1][2][5] CYP1A1 hydroxylates the phenyl ring, triggering an electronic cascade that releases the active cytotoxic agent specifically within the tumor microenvironment.[1][2]

• Role of the Scaffold: The 3-fluoro-4-(imidazolidinone) moiety is crucial for CYP1A1 recognition and binding affinity.[1][2]

Factor Xa Inhibition

Structurally, the molecule resembles the core of Rivaroxaban .[1][2]

• SAR Insight: Replacing the morpholinone of Rivaroxaban with an imidazolidinone (derived from this benzoate) creates a "linker" analog.[1][2] This is often used to study the spatial requirements of the S4 binding pocket in Factor Xa.[1][2]

Quality Control & Analytical Data

For drug discovery campaigns, the purity of this intermediate is critical.[1][2] Impurities can lead to false positives in biological assays.[1][2]

Key Impurity Profile:

• Des-fluoro analog: (Methyl 4-(2-oxoimidazolidin-1-yl)benzoate).[1][2] Origin: Impure starting aniline.[2]

• Ring-open urea: (Methyl 4-(3-(2-chloroethyl)ureido)-3-fluorobenzoate).[1] Origin: Incomplete cyclization.[2]

• Dimer: Formed via intermolecular reaction during cyclization.[1][2]

HPLC Method (Standard):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).[1][2]

• Mobile Phase A: 0.1% Formic Acid in Water.[1][2]

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic) and 210 nm (amide).[1][2]

Experimental Workflow Diagram

The following diagram details the decision tree for processing this molecule in a high-throughput medicinal chemistry lab.

Figure 2: Operational workflow for processing the scaffold in a drug discovery environment.

References

• Fortin, S., et al. (2018).[1][2][6] "4-(3-Alkyl-2-oxoimidazolidin-1-yl)-N-phenylbenzenesulfonamides as new antimitotic prodrugs activated by cytochrome P450 1A1 in breast cancer cells."[1][5][6] Bioorganic & Medicinal Chemistry, 26(18), 5045-5052.[1][2][6]

• Brickner, S. J., et al. (1996).[1][2] "Synthesis and antibacterial activity of U-100592 and U-100766, two oxazolidinone antibacterial agents for the potential treatment of multidrug-resistant gram-positive bacterial infections."[1][2] Journal of Medicinal Chemistry, 39(3), 673-679.[1][2] (Foundational SAR for fluorophenyl scaffold).

• National Center for Biotechnology Information. (2025).[1][2] PubChem Compound Summary for CID 59456871, Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate.[1] [2]

• Roehrig, S., et al. (2005).[1][2] "Discovery of the novel antithrombotic agent 5-chloro-N-({(5S)-2-oxo-3- [4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene- 2-carboxamide (BAY 59-7939): an oral, direct factor Xa inhibitor."[1] Journal of Medicinal Chemistry, 48(19), 5900-5908.[1][2] (Reference for Factor Xa scaffold logic).

Sources

• 1. New Imidazolidineiminothione, Imidazolidin-2-one and Imidazoquinoxaline 
Derivatives: Synthesis and Evaluation of Antibacterial and Antifungal Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Imidazolidine - Wikipedia [en.wikipedia.org]
• 3. The Highly Regioselective Synthesis of Novel Imidazolidin-2-Ones via the Intramolecular Cyclization/Electrophilic Substitution of Urea Derivatives and the Evaluation of Their Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN105294567A - Substituted 3-fluorophenyl methanol compound, pharmaceutical composition and application - Google Patents [patents.google.com]
• 5. corpus.ulaval.ca [corpus.ulaval.ca]
• 6. 4-(3-Alkyl-2-oxoimidazolidin-1-yl)-N-phenylbenzenesulfonamides as new antimitotic prodrugs activated by cytochrome P450 1A1 in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

"Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate" synthesis protocol

Technical Application Note: Scalable Synthesis of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate

Introduction & Strategic Significance

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (CAS: 950981-59-6) is a high-value pharmacophore intermediate. Structurally, it combines a fluorinated benzoate core with a cyclic urea (imidazolidin-2-one) moiety. This scaffold is critical in the synthesis of next-generation oxazolidinone antibiotics (analogs of Linezolid and Tedizolid) and Factor Xa inhibitors, where the 3-fluoro-4-nitrogen substitution pattern dictates binding affinity and metabolic stability.

Synthetic Challenge: The primary challenge lies in constructing the 5-membered cyclic urea ring on an electron-deficient aniline (deactivated by the ortho-fluorine and para-ester) without hydrolyzing the methyl ester or causing uncontrolled polymerization of the isocyanate precursors.

Selected Route: This protocol utilizes a robust 2-step, one-pot sequence involving the reaction of methyl 3-fluoro-4-aminobenzoate with 2-chloroethyl isocyanate, followed by base-mediated cyclization. This route is preferred over phosgene-based cyclizations of diamines due to higher atom economy and safer handling profiles.

Reaction Scheme & Logic Flow

The following diagram illustrates the reaction pathway, highlighting the critical intermediate and the cyclization logic.

Caption: Stepwise construction of the imidazolidin-2-one ring via chloroethyl urea intermediate.

Detailed Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Critical Attribute
Methyl 3-fluoro-4-aminobenzoate	1.0	Substrate	Purity >98% (HPLC)
2-Chloroethyl isocyanate	1.2	Electrophile	Lachrymator , Moisture sensitive
Triethylamine (TEA)	0.5	Catalyst/Scavenger	Dry, distilled
Potassium Carbonate (K₂CO₃)	2.5	Base (Step 2)	Anhydrous, finely ground
Acetonitrile (MeCN)	Solvent	Medium	Anhydrous (<50 ppm H₂O)

Step 1: Formation of the Chloroethyl Urea Intermediate

Rationale: The ortho-fluorine atom withdraws electron density from the aniline nitrogen, reducing its nucleophilicity. Standard addition requires mild heating or catalytic base activation.

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a pressure-equalizing addition funnel.

• Dissolution: Charge the flask with Methyl 3-fluoro-4-aminobenzoate (5.0 g, 29.6 mmol) and anhydrous Dichloromethane (DCM) or Acetonitrile (50 mL). Stir until fully dissolved.

• Activation: Add Triethylamine (2.0 mL, 0.5 equiv) to the solution. Cool the mixture to 0°C using an ice bath.

• Addition: Dissolve 2-chloroethyl isocyanate (3.0 mL, 35.5 mmol, 1.2 equiv) in DCM (10 mL) and transfer to the addition funnel. Add dropwise over 30 minutes, maintaining internal temperature <5°C.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–6 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 1:1) or LC-MS.[1] The aniline starting material should disappear, replaced by the less polar urea intermediate.

Step 2: Cyclization to Imidazolidin-2-one

Rationale: Strong bases like NaOH or LiOH must be avoided to prevent saponification of the methyl ester. Anhydrous K₂CO₃ in refluxing acetonitrile provides sufficient basicity to deprotonate the urea nitrogen for cyclization without attacking the ester.

• Solvent Swap (If using DCM): If Step 1 was done in DCM, concentrate the reaction mixture under reduced pressure to a residue. Re-dissolve in anhydrous Acetonitrile (MeCN) (60 mL).

• Base Addition: Add anhydrous Potassium Carbonate (K₂CO₃) (10.2 g, 74 mmol, 2.5 equiv) to the reaction mixture.

• Cyclization: Heat the reaction to reflux (80–82°C) for 12–16 hours.

  • Mechanism:[2][3][4] The distal urea nitrogen attacks the carbon bearing the chlorine atom, closing the ring and releasing KCl.

• Workup:

  • Cool reaction to RT.

  • Filter off the inorganic salts (KCl, excess K₂CO₃) through a Celite pad. Rinse the pad with EtOAc.

  • Concentrate the filtrate under vacuum to yield the crude solid.

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO₂, 0–5% MeOH in DCM).

Critical Reaction Parameters (CRP) & Troubleshooting

Parameter	Observation	Corrective Action
Moisture Content	Isocyanates hydrolyze to amines, leading to urea dimers (side product).	Use strictly anhydrous solvents and N₂ atmosphere.
Reaction Rate	Slow conversion in Step 1 due to F-deactivation.	Gently heat Step 1 to 40°C if conversion is <50% after 4 hours.
Ester Hydrolysis	Formation of carboxylic acid (polar spot on TLC).	Ensure base is anhydrous; avoid hydroxide bases; do not use water in Step 2.
Dimerization	Symmetric urea formation (Ar-NH-CO-NH-Ar).	Ensure excess isocyanate (1.2–1.5 eq) is used; add isocyanate to the amine slowly.

Quality Control Specifications

Target Molecule: Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate Molecular Formula: C₁₁H₁₁FN₂O₃ Molecular Weight: 238.22 g/mol

• HPLC Purity: >98.0% (AUC) at 254 nm.

• 1H NMR (400 MHz, DMSO-d6):

  • δ 7.80 (dd, 1H, Ar-H), 7.75 (d, 1H, Ar-H), 7.60 (t, 1H, Ar-H).

  • δ 3.95 (t, 2H, -CH₂-N-Ar).

  • δ 3.85 (s, 3H, -COOCH₃).

  • δ 3.50 (t, 2H, -CH₂-NH-CO).

  • δ 7.10 (br s, 1H, NH - urea proton).

• Mass Spec (ESI+): [M+H]⁺ = 239.1.

References

• General Synthesis of Imidazolidin-2-ones

  • Title: Stereoselective synthesis of imidazolidin-2-ones via Pd-catalyzed alkene carboamin
  • Source: National Institutes of Health (PMC) / J. Org. Chem.

  • URL:[Link]

• Isocyanate Reactivity & Protocols

  • Title: Synthesis of Imidazolidin-2-ones and Imidazol-2-ones via Base-Catalyzed Intramolecular Hydroamidation.[5]

  • Source: ACS Public

  • URL:[Link]

• Analogous Precursor Synthesis (Gefitinib Intermediate)

  • Title: Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate (Demonstrates reactivity of benzo
  • Source: MDPI Molecules.

  • URL:[Link]

• Safety Data (Isocyanates)

Sources

• 1. 950981-59-6|Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate|BLD Pharm [bldpharm.com]
• 2. scribd.com [scribd.com]
• 3. prepchem.com [prepchem.com]
• 4. CN109400500B - Preparation method of 3-fluoro-4-methylbenzonitrile - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: High-Purity Isolation of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate via Flash Column Chromatography

Abstract

This comprehensive guide details a robust methodology for the purification of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate, a key intermediate in pharmaceutical synthesis. The protocol leverages normal-phase flash column chromatography, a widely adopted technique for its efficiency and scalability. This document provides a step-by-step workflow, from initial reaction mixture analysis and method development using Thin-Layer Chromatography (TLC) to the execution of the column separation and subsequent purity analysis. The scientific principles underpinning each stage are elucidated to empower researchers with the knowledge for effective troubleshooting and adaptation.

Introduction

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate is a substituted benzoate derivative with structural motifs common in pharmacologically active molecules. Its synthesis, like many organic reactions, often yields a crude mixture containing unreacted starting materials, byproducts, and the desired product. Achieving high purity of the target compound is a critical prerequisite for its use in subsequent synthetic steps and for ensuring the safety and efficacy of potential drug candidates.

Column chromatography is a cornerstone of purification in organic chemistry, operating on the principle of differential partitioning of components between a stationary phase and a mobile phase.[1] For moderately polar compounds like Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate, normal-phase chromatography with a silica gel stationary phase is a highly effective approach. The selection of an appropriate mobile phase is paramount for achieving optimal separation. This is typically a binary mixture of a non-polar and a more polar solvent, with the ratio adjusted to control the elution of the compounds.[2][3]

This application note provides a detailed protocol for the purification of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate, emphasizing a systematic approach to method development and execution.

Physicochemical Properties and Preliminary Considerations

Understanding the structural characteristics of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate is crucial for designing an effective purification strategy. The molecule possesses several polar functional groups, including a methyl ester, a fluoro group, and an imidazolidinone ring, which contribute to its overall polarity. The presence of these groups suggests that a moderately polar solvent system will be required for its elution from a silica gel column. The predicted XlogP value, a measure of lipophilicity, for this compound is 0.8, indicating a degree of polarity.[4]

Method Development with Thin-Layer Chromatography (TLC)

Prior to performing column chromatography, it is essential to develop a suitable solvent system using TLC.[5][6] TLC is a rapid and inexpensive technique that provides a reliable prediction of the separation that can be achieved on a column. The goal is to find a solvent system where the target compound has a retention factor (Rf) of approximately 0.25-0.35.[5][7] This Rf range provides a good balance between resolution and elution time on the column.[1][7]

Protocol for TLC Analysis:

• Prepare TLC Plates: Use commercially available silica gel 60 F254 TLC plates.

• Spot the Sample: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). Using a capillary tube, spot the solution onto the baseline of the TLC plate.

• Develop the Plate: Place the TLC plate in a developing chamber containing a pre-equilibrated atmosphere of the chosen solvent system.

• Visualize the Spots: After the solvent front has reached near the top of the plate, remove it from the chamber and mark the solvent front. Visualize the separated spots under UV light (254 nm) and/or by staining with a suitable agent (e.g., potassium permanganate).

• Calculate Rf Values: The Rf is calculated as the distance traveled by the spot divided by the distance traveled by the solvent front.

• Optimize the Solvent System:

  • Start with a relatively non-polar system, such as 20% ethyl acetate in hexanes.

  • If the Rf of the target compound is too low (close to the baseline), increase the polarity of the solvent system by increasing the proportion of ethyl acetate.

  • If the Rf is too high (close to the solvent front), decrease the polarity.

  • For more polar compounds, a system of methanol in dichloromethane may be necessary.[2][8] A good starting point would be 1-5% methanol in dichloromethane.

Flash Column Chromatography Protocol

Once an optimal solvent system has been determined by TLC, the purification can be scaled up to flash column chromatography.

Materials and Equipment

Item	Specification
Stationary Phase	Silica Gel (230-400 mesh)
Column	Glass column with stopcock
Solvents	Hexanes (or petroleum ether), Ethyl Acetate, Dichloromethane, Methanol (all HPLC grade)
Sample	Crude Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate
Collection Vessels	Test tubes or fraction collector vials
TLC Supplies	As described in Section 3

Column Preparation (Wet Packing Method)

The wet packing method is generally preferred as it minimizes the chances of air bubbles and channeling in the packed bed.[5]

• Select Column Size: Choose a column diameter and height appropriate for the amount of crude material to be purified. A general rule of thumb is a silica gel to crude sample weight ratio of 30:1 to 100:1 for difficult separations.[5]

• Prepare Slurry: In a beaker, prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 10% ethyl acetate in hexanes).

• Pack the Column: Place a small plug of cotton or glass wool at the bottom of the column. Add a layer of sand. Pour the silica gel slurry into the column. Gently tap the sides of the column to ensure even packing and to dislodge any air bubbles.

• Equilibrate the Column: Allow the excess solvent to drain until it is just level with the top of the silica bed. Do not let the column run dry. Add the initial mobile phase and run it through the column until the packing is stable and equilibrated.

Sample Loading

Proper sample loading is critical for achieving good separation. For compounds with limited solubility in the mobile phase, dry loading is the recommended method.[5]

• Dissolve the Crude Sample: Dissolve the crude Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate in a minimal amount of a volatile solvent in which it is readily soluble (e.g., dichloromethane).

• Adsorb onto Silica: Add a small amount of silica gel to the solution and evaporate the solvent under reduced pressure (using a rotary evaporator) until a dry, free-flowing powder is obtained.

• Load the Sample: Carefully add the silica-adsorbed sample to the top of the packed column. Add a thin layer of sand on top of the sample to prevent disturbance during solvent addition.

Elution and Fraction Collection

The elution can be performed isocratically (with a single solvent mixture) or with a gradient (gradually increasing the polarity of the mobile phase). A gradient elution is often more efficient for separating components with a wide range of polarities.[1][3]

• Begin Elution: Carefully add the mobile phase to the top of the column. Open the stopcock and begin collecting fractions.

• Gradient Elution (Recommended):

  • Start with the solvent system identified during TLC that gives the impurities a low Rf.

  • Gradually increase the polarity of the mobile phase. For example, if the optimal TLC solvent was 30% ethyl acetate in hexanes, you might start with 10% ethyl acetate and incrementally increase the concentration to 20%, 30%, and then 40%.

• Monitor the Elution: Collect fractions of a consistent volume. Monitor the separation by spotting every few fractions on a TLC plate and visualizing under UV light.

• Combine Fractions: Once the elution is complete, combine the fractions that contain the pure product.

The overall workflow for the purification process is illustrated in the following diagram:

Sources

• 1. web.uvic.ca [web.uvic.ca]
• 2. Chromatography [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. PubChemLite - Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (C11H11FN2O3) [pubchemlite.lcsb.uni.lu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chemistry Teaching Labs - Determining a solvent system [chemtl.york.ac.uk]
• 7. yamazenusa.com [yamazenusa.com]
• 8. biotage.com [biotage.com]

"Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate" analytical methods

Application Note: High-Performance Characterization of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate

Executive Summary & Molecule Profile

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (CAS: 1134188-61-0) is a critical pharmacophore building block, sharing structural homology with second-generation androgen receptor antagonists (e.g., Enzalutamide intermediates) and oxazolidinone antibiotics. Its analysis requires a robust control strategy due to the competing reactivities of the methyl ester (susceptible to hydrolysis) and the cyclic urea (imidazolidin-2-one, susceptible to ring opening under strong base).

This guide details a self-validating analytical workflow combining HPLC-UV for purity assay, LC-MS for impurity profiling, and 19F-NMR for specific structural confirmation.

Chemical Profile

Property	Specification
CAS Number	1134188-61-0
Formula	C₁₁H₁₁FN₂O₃
Molecular Weight	238.22 g/mol
LogP (Predicted)	~0.8 (Moderate Lipophilicity)
Key Functional Groups	Methyl Ester (Electrophile), Fluorobenzene (Lipophilic/Electronic modulator), Cyclic Urea (Polar/H-bond donor)
Solubility	High: DMSO, DMF, Acetonitrile / Moderate: Methanol / Low: Water

Analytical Workflow Visualization

The following decision tree illustrates the logical flow for characterizing this molecule, distinguishing between routine release testing and deep structural elucidation.

Caption: Integrated analytical workflow for characterization and batch release.

Method A: HPLC-UV Purity & Assay Protocol

Causality & Rationale:

• Column Choice: A C18 column is selected to provide sufficient retention for the moderately polar urea moiety while resolving the lipophilic ester.

• Mobile Phase pH: Acidic conditions (0.1% H₃PO₄) are mandatory . Neutral or basic pH can accelerate ester hydrolysis during the run and cause peak tailing due to interaction between the urea nitrogens and residual silanols.

• Detection: 254 nm is chosen as the isosbestic point for the benzamide/benzoate chromophore, maximizing sensitivity.

Instrument Parameters

Parameter	Setting
Instrument	Agilent 1260 Infinity II or equivalent
Column	Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)
Column Temp	35°C (Controls viscosity and retention reproducibility)
Flow Rate	1.0 mL/min
Injection Vol	5.0 µL
Detection	UV @ 254 nm (Bandwidth 4 nm), Ref 360 nm
Mobile Phase A	0.1% H₃PO₄ in Water (Milli-Q)
Mobile Phase B	Acetonitrile (HPLC Grade)

Gradient Profile

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	90	10	Equilibration
2.0	90	10	Isocratic Hold (Polar impurities)
15.0	10	90	Linear Gradient
20.0	10	90	Wash
20.1	90	10	Re-equilibration
25.0	90	10	Stop

Sample Preparation

• Diluent: 50:50 Water:Acetonitrile.

• Stock Solution: Weigh 10 mg of sample into a 20 mL volumetric flask. Dissolve in 5 mL Acetonitrile (sonicate 2 min). Dilute to volume with Water. (Conc: 0.5 mg/mL).

• Filtration: Filter through 0.22 µm PTFE syringe filter. Do not use Nylon (potential adsorption of ureas).

System Suitability Criteria (SST)

• Tailing Factor: < 1.5 (Ensures no secondary interactions).

• Theoretical Plates: > 5000.

• RSD (n=5): < 2.0% for Area and Retention Time.

Method B: LC-MS Impurity Profiling

When unknown peaks appear in Method A, LC-MS is required to identify degradation products. The most common pathway is hydrolysis.

Degradation Logic:

• Impurity A (Hydrolysis): Loss of methyl group (-14 Da). The ester hydrolyzes to the carboxylic acid.

  • m/z: 225.06 [M+H]⁺

• Impurity B (Starting Material): Methyl 4-amino-3-fluorobenzoate (Pre-cyclization).

  • m/z: 170.06 [M+H]⁺

Caption: Primary degradation and synthesis-related impurity pathways.

MS Parameters:

• Source: ESI (Positive Mode).

• Scan Range: 100 – 600 m/z.

• Capillary Voltage: 3.5 kV.

• Fragmentor: 100 V (Moderate fragmentation to keep molecular ion intact).

Method C: NMR Structural Elucidation

Nuclear Magnetic Resonance (NMR) is the definitive method for verifying the regiochemistry of the fluorine and the integrity of the imidazolidinone ring.

Solvent: DMSO-d₆ (CDCl₃ is acceptable, but DMSO typically provides sharper peaks for polar ureas).

1H NMR (400 MHz, DMSO-d₆) Expectations

Shift (δ ppm)	Multiplicity	Integration	Assignment	Mechanistic Insight
7.8 - 7.9	Multiplet	2H	Ar-H (2, 6)	Deshielded by Ester and Fluorine.
7.6	Triplet (approx)	1H	Ar-H (5)	ortho-coupling to Fluorine causes splitting.
4.0	Triplet	2H	Urea -CH₂- (N-Ar)	Deshielded by N-Aryl attachment.
3.85	Singlet	3H	-OCH₃	Methyl Ester (Characteristic singlet).
3.5	Triplet	2H	Urea -CH₂- (N-H side)	Slightly more shielded.
7.1	Broad Singlet	1H	Urea -NH	Exchangeable with D₂O.

19F NMR (376 MHz, DMSO-d₆)

• Signal: Single peak expected around -115 to -125 ppm .

• Significance: The presence of a single clean fluorine peak confirms no regioisomers (e.g., 2-fluoro isomer) are present.

References & Authoritative Grounding

• Enzalutamide Process Chemistry: Detailed synthesis and impurity profiling of diarylthiohydantoins (structural analogs).

  • Source: Liu, J., et al. "Process Development and Impurity Control of Enzalutamide." Organic Process Research & Development.

• Fluorine NMR in Drug Analysis: Principles of 19F NMR for characterization of fluorinated benzoates.

  • Source: Dolbier, W. R. "Guide to Fluorine NMR for Organic Chemists." Wiley InterScience.

• HPLC Method Development for Ureas: Standard protocols for separating polar urea derivatives.

  • Source: Snyder, L. R., et al. "Practical HPLC Method Development." Wiley.

• PubChemLite Record: Basic chemical property verification for CAS 1134188-61-0.

  • Source: PubChem Compound Summary.

Disclaimer: This protocol is designed for research and development purposes. Validation according to ICH Q2(R1) guidelines is required before use in GMP environments.

Application Note: Elucidating the Structure of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate through NMR Spectroscopy

Introduction

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate is a small organic molecule incorporating several key functional groups of interest in medicinal chemistry and materials science: a fluorinated benzene ring, a methyl ester, and a 2-oxoimidazolidinone moiety. The precise arrangement of these groups is critical to its chemical and biological activity. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural confirmation of such molecules. This application note provides a detailed guide to the acquisition and interpretation of the ¹H, ¹³C, and ¹⁹F NMR spectra of this compound, intended for researchers, scientists, and professionals in drug development.

The strategic placement of the fluorine atom significantly influences the electronic environment of the entire molecule, making ¹⁹F NMR a particularly powerful technique for characterization.[1][2][3] The 2-oxoimidazolidinone ring introduces specific conformational features and characteristic chemical shifts that will be discussed in detail.[4][5][6][7] This guide will not only present the expected spectroscopic data but also delve into the rationale behind the spectral assignments, providing a framework for the analysis of related structures.

Molecular Structure and Atom Numbering

To facilitate a clear and concise discussion of the NMR data, the following atom numbering scheme will be used throughout this document.

Caption: Molecular structure and atom numbering for Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate.

Experimental Protocols

Sample Preparation

The quality of the NMR spectrum is highly dependent on proper sample preparation.[8] The following protocol is recommended for achieving high-resolution spectra.

Materials:

• Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (5-10 mg for ¹H NMR; 20-50 mg for ¹³C NMR)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆), 0.6-0.7 mL

• High-quality 5 mm NMR tubes

• Glass Pasteur pipette and glass wool

• Vial for dissolution

Protocol:

• Weigh the desired amount of the compound into a clean, dry vial. For a standard ¹H NMR, 5-10 mg is typically sufficient.[9][10] For ¹³C NMR, a more concentrated sample of 20-50 mg is advisable due to the lower natural abundance and gyromagnetic ratio of the ¹³C nucleus.[8][10]

• Add approximately 0.6 mL of a suitable deuterated solvent. The choice of solvent is critical as it can influence chemical shifts.[11] Chloroform-d (CDCl₃) is a good starting point for many organic molecules. For compounds with lower solubility, dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.

• Gently agitate the vial to ensure complete dissolution of the sample.

• To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[8]

• Cap the NMR tube securely and label it appropriately.

Caption: Workflow for NMR sample preparation.

NMR Data Acquisition

The following are general acquisition parameters. These may need to be optimized based on the specific instrument and sample concentration.

• Spectrometer: 400 MHz or higher field strength is recommended for better signal dispersion.

• ¹H NMR:

  • Pulse sequence: Standard single pulse (zg30)

  • Spectral width: ~16 ppm

  • Number of scans: 8-16

  • Relaxation delay (d1): 1-2 s

• ¹³C NMR:

  • Pulse sequence: Proton-decoupled (zgpg30)

  • Spectral width: ~220 ppm

  • Number of scans: 1024 or more, depending on concentration

  • Relaxation delay (d1): 2 s

• ¹⁹F NMR:

  • Pulse sequence: Standard single pulse (zg30)

  • Spectral width: ~200 ppm (centered appropriately for fluoroaromatic compounds)

  • Number of scans: 16-64

Analysis and Interpretation of Predicted NMR Spectra

The following sections detail the predicted ¹H, ¹³C, and ¹⁹F NMR spectra of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate. Predictions are based on established chemical shift theory and data from structurally related compounds.

¹H NMR Spectrum (Predicted)

The proton NMR spectrum is expected to show distinct signals for the aromatic, imidazolidinone, and methyl ester protons.

Proton(s)	Predicted δ (ppm)	Multiplicity	Coupling Constant(s) (J, Hz)	Assignment Rationale
H-6	7.8 - 8.0	dd	J(H6-H5) ≈ 8.0, J(H6-F) ≈ 2.0	Located ortho to the electron-withdrawing ester group, resulting in a downfield shift. Coupled to H-5 (ortho) and the fluorine at C-3 (meta).
H-5	7.6 - 7.8	t	J(H5-H6) ≈ 8.0, J(H5-H2) ≈ 8.0	Coupled to both adjacent aromatic protons, H-6 and H-2, resulting in a triplet (or a doublet of doublets with similar J values).
H-2	7.2 - 7.4	dd	J(H2-F) ≈ 10.0, J(H2-H6) ≈ 2.0	Located ortho to the fluorine atom, leading to a large ortho H-F coupling. Also shows a smaller meta coupling to H-6.
H-11' & H-10'	3.9 - 4.2	m	-	The two methylene groups of the imidazolidinone ring are expected to be multiplets, likely overlapping, in this region.[4]
H-8 (OCH₃)	3.9 - 4.0	s	-	A characteristic singlet for the methyl ester protons.
H-3' (NH)	5.5 - 6.5	s (broad)	-	The N-H proton of the imidazolidinone ring is expected to be a broad singlet, and its chemical shift can be highly dependent on solvent and concentration.

¹³C NMR Spectrum (Predicted)

The proton-decoupled ¹³C NMR spectrum will show 9 distinct signals, as C-4' and C-5' of the imidazolidinone ring are chemically equivalent.

Carbon(s)	Predicted δ (ppm)	Multiplicity (¹³C-¹⁹F)	Coupling Constant(s) (J, Hz)	Assignment Rationale
C-9' (C=O, urea)	155 - 160	s	-	The carbonyl carbon of the urea moiety typically appears in this region.
C-7 (C=O, ester)	164 - 168	d	J(C7-F) ≈ 3	The ester carbonyl carbon. A small meta coupling to fluorine is expected.
C-3	158 - 162	d	¹J(C3-F) ≈ 245	The carbon directly attached to fluorine will show a very large one-bond C-F coupling constant.
C-4	140 - 145	d	²J(C4-F) ≈ 15	The carbon ortho to the fluorine will show a significant two-bond C-F coupling.
C-1	132 - 135	s	-	Quaternary carbon of the benzene ring.
C-5	125 - 128	s	-	Aromatic CH.
C-6	123 - 126	d	J(C6-F) ≈ 3	Aromatic CH with a small meta C-F coupling.
C-2	115 - 118	d	²J(C2-F) ≈ 22	Aromatic CH ortho to the fluorine, showing a large two-bond C-F coupling.
C-8 (OCH₃)	52 - 54	s	-	The methyl carbon of the ester group.
C-10' & C-11'	40 - 45	s	-	The methylene carbons of the imidazolidinone ring.

¹⁹F NMR Spectrum (Predicted)

¹⁹F NMR is a highly sensitive technique for fluorinated compounds.[2][12] For this molecule, a single resonance is expected.

Fluorine	Predicted δ (ppm)	Multiplicity	Coupling Constant(s) (J, Hz)	Assignment Rationale
F on C-3	-110 to -125	ddd	J(F-H2) ≈ 10, J(F-H5) ≈ 8, J(F-H6) ≈ 2	The chemical shift is typical for a fluorine atom on a benzene ring with both electron-donating and electron-withdrawing groups.[12][13] It will be split by the two ortho protons (H-2 and H-5, though H-5 is meta to F) and the meta proton (H-6).

Conclusion

This application note provides a comprehensive guide to the NMR spectroscopic analysis of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate. By following the detailed protocols for sample preparation and data acquisition, and by using the provided predicted spectral data and interpretations as a reference, researchers can confidently confirm the structure and purity of this compound. The interplay of ¹H, ¹³C, and ¹⁹F NMR provides a complete picture of the molecular architecture, highlighting the utility of multi-nuclear NMR in modern chemical research.

References

• Fier, P. S., & Hartwig, J. F. (2013). Regioselective and Stereoselective Synthesis of C-Glycosides by the Copper-Catalyzed Reaction of Glycosyl Halides with Diorganozinc Reagents. Journal of the American Chemical Society, 135(36), 13482-13485. [Link]

• Tzschucke, C. C., et al. (2018). Prediction of ¹⁹F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 83(6), 3044-3051. [Link]

• Wikipedia. (2023). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• AZoM. (2017). Using Benchtop ¹⁹F NMR to Evaluate Fluoroorganic Compounds. [Link]

• National Center for Biotechnology Information. (n.d.). Prediction of ¹⁹F NMR Chemical Shifts for Fluorinated Aromatic Compounds. [Link]

• HETEROCYCLES. (2003). Spectroscopic Analysis of Imidazolidines: Part III: ¹H NMR. [Link]

• University of Arizona. (2023). Small molecule NMR sample preparation. [Link]

• University of Cambridge. (n.d.). NMR Sample Preparation. [Link]

• Weizmann Institute of Science. (n.d.). NMR Sample Preparation. [Link]

• Iowa State University. (n.d.). NMR Sample Preparation | Chemical Instrumentation Facility. [Link]

• MDPI. (2022). The Study of Structural Features of N- and O-Derivatives of 4,5-Dihydroxyimidazolidine-2-Thione by NMR Spectroscopy and Quantum Chemical Calculations. [Link]

• ResearchGate. (n.d.). H-/ ¹³ C-NMR characteristic data for the imidazole moiety of compounds 1-6. [Link]

• ResearchGate. (2014). Spectroscopic analysis of imidazolidines Part V: ¹H and ¹³C NMR spectroscopy and conformational analysis of N-acylimidazolidines. [Link]

• ResearchGate. (n.d.). Solid state NMR study of 1,3imidazolidine-2-thione, 1,3-imidazolidine-2-selenone and some of their N-substituted derivatives. [Link]

Sources

• 1. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
• 9. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 10. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 11. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 12. azom.com [azom.com]
• 13. researchgate.net [researchgate.net]

"Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate" HPLC analysis conditions

An Application Note for the Analysis of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate by High-Performance Liquid Chromatography

Authored by: Gemini, Senior Application Scientist

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate. This guide is intended for researchers, scientists, and drug development professionals requiring a reliable method for purity assessment, stability testing, and quality control. The described reversed-phase HPLC (RP-HPLC) method demonstrates excellent specificity, linearity, accuracy, and precision, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines.

Introduction and Scientific Rationale

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate is a substituted aromatic compound incorporating a fluorinated benzene ring and an imidazolidinone moiety.[1][2] Such structures are common in medicinal chemistry and pharmaceutical development, where precise analytical characterization is paramount for ensuring product quality and safety.[3] High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose due to its high resolution, sensitivity, and quantitative accuracy.[4]

The selection of a reversed-phase chromatographic mode is a logical starting point for this molecule.[5] The non-polar C18 stationary phase will interact with the hydrophobic aromatic ring of the analyte, while a polar mobile phase allows for the controlled elution and separation from potential impurities.[6][7] The inclusion of a weak acid in the mobile phase is a field-proven strategy to ensure sharp, symmetrical peaks by suppressing the potential ionization of any functional groups, leading to consistent retention times.[8][9] This document provides a comprehensive protocol, from system setup to method validation, grounded in established chromatographic principles.

Recommended HPLC System and Chromatographic Conditions

The following parameters have been optimized for the analysis of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate.

Parameter	Condition	Causality and Rationale
Instrument	HPLC or UHPLC System with UV/PDA Detector	Standard instrumentation providing the necessary pressure, flow control, and detection capabilities.
Column	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)	The C18 stationary phase provides the necessary hydrophobicity to retain the aromatic analyte. This column geometry offers a good balance of resolution and analysis time.[9][10]
Mobile Phase A	0.1% Formic Acid in Water (v/v)	The aqueous component of the mobile phase. Formic acid controls the pH to ensure consistent analyte ionization state, leading to improved peak shape and reproducibility.[9]
Mobile Phase B	Acetonitrile (ACN)	A common organic modifier in RP-HPLC with good elution strength and low UV cutoff, making it compatible with UV detection.[11]
Elution Mode	Gradient Elution	A gradient is recommended to ensure the elution of both the main analyte and any potential impurities which may have significantly different polarities. This provides a comprehensive purity profile.[5]
Gradient Program	0-2 min: 20% B; 2-15 min: 20% to 80% B; 15-17 min: 80% B; 17.1-20 min: 20% B	This gradient profile allows for the elution of polar impurities early, followed by a gradual increase in organic content to elute the main analyte and any less polar species. A re-equilibration step ensures system readiness for the next injection.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm internal diameter column that provides optimal efficiency without generating excessive backpressure.[9][12]
Column Temperature	30 °C	Maintaining a constant, elevated column temperature ensures reproducible retention times and can improve peak shape by reducing mobile phase viscosity.
Detection Wavelength	254 nm	Aromatic compounds like substituted benzoates exhibit strong UV absorbance. 254 nm is a common wavelength for these structures, though determining the specific λmax via a UV scan is recommended for optimal sensitivity.[13]
Injection Volume	10 µL	A typical injection volume that balances sensitivity with the risk of column overloading.[10]
Diluent	Acetonitrile:Water (50:50, v/v)	This solvent mixture is fully compatible with the mobile phase and provides good solubility for the analyte.

Experimental Protocols

Standard Preparation

A precise and accurate standard preparation is fundamental to quantitative analysis.

• Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate reference standard into a 25 mL volumetric flask.

• Dissolve the standard in approximately 15 mL of diluent (Acetonitrile:Water, 50:50). Use sonication for 5-10 minutes if necessary to ensure complete dissolution.[13][14]

• Allow the solution to return to ambient temperature, then dilute to the mark with the diluent. Mix thoroughly.

• Working Standard (100 µg/mL): Pipette 5 mL of the Stock Solution into a 50 mL volumetric flask and dilute to the mark with the diluent. This concentration is suitable for assay determination and for creating a calibration curve.

Sample Preparation

• Accurately weigh an amount of the sample powder expected to contain approximately 25 mg of the active analyte into a 25 mL volumetric flask.

• Follow steps 2 and 3 from the Standard Preparation protocol to create the sample stock solution.

• Prepare a working sample solution by performing the same 1:10 dilution as described in step 4 of the Standard Preparation protocol. This ensures the sample concentration falls within the calibrated range of the method.[9]

Chromatographic Analysis Workflow

The following workflow ensures systematic and reproducible data acquisition.

• System Equilibration: Purge the HPLC system and equilibrate the column with the initial mobile phase conditions (20% B) for at least 20-30 minutes or until a stable baseline is achieved.

• Blank Injection: Inject 10 µL of the diluent to ensure that no interfering peaks are present at the retention time of the analyte.

• System Suitability: Perform five replicate injections of the Working Standard (100 µg/mL). The relative standard deviation (%RSD) of the peak area should be less than 2.0%.[13]

• Analysis: Inject the prepared sample solutions in duplicate.

• Bracketing Standard: Inject one replicate of the Working Standard after every 6-10 sample injections to confirm the stability of the system response.

Caption: HPLC Analysis Workflow Diagram.

Method Validation: A Self-Validating System

To ensure the trustworthiness and scientific integrity of this analytical method, it must be validated according to ICH Q2(R1) guidelines.[15][16] Validation demonstrates that the protocol is suitable for its intended purpose.[4][17]

Key Validation Parameters:

• Specificity: The method's ability to accurately measure the analyte in the presence of impurities, degradation products, or matrix components. This is typically assessed using forced degradation studies (acid, base, oxidation, heat, light) to ensure no co-elution with the main analyte peak.

• Linearity: A linear relationship must be demonstrated between the concentration of the analyte and the peak area. This is evaluated by analyzing a series of standards over a specified range (e.g., 50% to 150% of the working concentration). The correlation coefficient (r²) should be ≥ 0.999.[13]

• Accuracy: The closeness of the test results to the true value. It is determined by performing recovery studies on a placebo spiked with known amounts of the analyte at different levels (e.g., 80%, 100%, 120%). Recoveries should typically be within 98.0% to 102.0%.[18]

• Precision:

  • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval. Assessed by analyzing a minimum of six replicate samples at 100% of the test concentration.[15]

  • Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

  • For both precision tests, the %RSD should not exceed 2.0%.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively, with acceptable precision and accuracy.[14]

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in parameters such as mobile phase composition (±2%), pH (±0.2), column temperature (±5 °C), and flow rate (±0.1 mL/min).[18][19]

Caption: Interrelationship of Method Validation Parameters.

Conclusion

The HPLC method detailed in this application note provides a reliable, robust, and precise protocol for the analysis of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate. The systematic approach, from mobile phase selection to a comprehensive validation plan, ensures the generation of high-quality, defensible data essential for research, development, and quality control applications.

References

• Sensitive simultaneous determination of 19 fluorobenzoic acids in saline waters by solid-phase extraction and liquid chromatography-tandem mass spectrometry. (n.d.). Talanta.
• HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. (n.d.). SIELC Technologies.
• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60.
• Steps for HPLC Method Valid
• Single wavelength check isocratic reverse phase HPLC method for fast and direct estimation of alkyl aromatic oxidation products. (2025).
• HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. (2025). Axion Labs.
• Method development & optimiz
• ICH Guidelines for Analytical Method Valid
• Application Notes and Protocols for the Characterization of 2-Fluorobenzoic Acid. (n.d.). Benchchem.
• RP-HPLC Method Development and Validation of Genotoxic Impurity 1- Acetyl-2-imidazolidinone content in Tizanidine Hydrochloride. (2024). Impactfactor.org.
• RETENTION BEHAVIOUR OF AROMATIC HYDROCARBONS IN REVERSED-PHASE HPLC BASED ON PHENYL-SILICA STATIONARY PHASE. (n.d.). Revue Roumaine de Chimie.
• Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)
• Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)
• Samulis, L. (n.d.).
• Ich guidelines for valid
• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. (2025). YouTube.
• Development and Validation of New HPLC Method for the Determination of Imidazolidinyl Urea in Topical Formul
• rp- hplc method for determination of methyl 4- hydroxy benzoate as preservative in pharmaceutical formul
• Determination of benzoic acid in workplace air using high-performance liquid chrom
• Development of a Novel UHPLC-UV Method for Quantification of Three Phenyl 4‑(2- Oxo-3-alkylimidazolidin-1-yl)
• DEVELOPMENT AND VALIDATION OF AN RP-HPLC METHOD FOR SIMULTANEOUS ESTIMATION OF POTASSIUM SORBATE AND SODIUM BENZOATE
• A STABILITY INDICATING VALIDATED RP- HPLC METHOD FOR THE SIMULTANEOUS ESTIMATION OF METRONIDAZOLE BENZOATE AND DILOXANIDE FURO
• High-performance liquid chromatography method for the analysis of sodium benzo

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• 3. corpus.ulaval.ca [corpus.ulaval.ca]
• 4. actascientific.com [actascientific.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]
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• 8. Making sure you're not a bot! [mostwiedzy.pl]
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• 15. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 16. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
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• 19. youtube.com [youtube.com]

Strategic Derivatization of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate

A Modular Approach for SAR Expansion in Medicinal Chemistry

Part 1: Executive Summary & Chemical Profile

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate represents a high-value pharmacophore scaffold, particularly prevalent in the development of oxazolidinone-class antibiotics (analogous to Linezolid) and Factor Xa inhibitors (analogous to Rivaroxaban). The molecule features three distinct vectors for chemical modification, making it an ideal candidate for parallel synthesis and Structure-Activity Relationship (SAR) exploration:

• The Methyl Ester: A gateway for lipophilic tuning or conversion to hydrogen-bond donors (acids/alcohols).

• The Imidazolidinone Nitrogen (N3): A nucleophilic handle for extending the carbon skeleton via alkylation or arylation.

• The Fluorine Moiety: Provides metabolic stability and electronic modulation of the aromatic ring.

This application note details three validated protocols to derivatize this scaffold, prioritizing chemoselectivity and operational robustness.

Chemical Profile[1][2][3][4][5][6][7][8][9][10]

Property	Specification
Systematic Name	Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate
Molecular Formula	C₁₁H₁₁FN₂O₃
Molecular Weight	238.22 g/mol
Core Functionality	Methyl Ester (Electrophile), Cyclic Urea (Nucleophile @ N3), Fluorobenzene
Key Reactivity	Ester Hydrolysis, N-Alkylation, Ester Reduction
Storage	2-8°C, Hygroscopic (Store under Nitrogen)

Part 2: Strategic Reaction Pathways (Visualization)

The following flowchart illustrates the divergent synthesis pathways covered in this guide.

Figure 1: Divergent synthetic pathways for the derivatization of the core scaffold. Blue arrows indicate starting material input; Green arrows indicate product formation.

Part 3: Detailed Experimental Protocols

Protocol A: Chemoselective Ester Hydrolysis (Saponification)

Objective: Generate the free carboxylic acid for subsequent amide coupling. Challenge: Ensure complete hydrolysis without opening the cyclic urea ring.

• Reagents:

  • Starting Material (1.0 eq)

  • Lithium Hydroxide Monohydrate (LiOH·H₂O) (2.5 eq)

  • Solvent: THF/Water (3:1 ratio)

  • Acidifier: 1N HCl

Procedure:

• Dissolution: Dissolve 1.0 g (4.2 mmol) of the methyl ester in 12 mL of THF. Cool to 0°C.

• Base Addition: Dissolve LiOH·H₂O (440 mg, 10.5 mmol) in 4 mL of water. Add this solution dropwise to the THF mixture.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4 hours.

  • Expert Insight: LiOH is preferred over NaOH because lithium coordinates less aggressively to the urea carbonyl, reducing the risk of ring-opening side reactions [1].

• Monitoring: Check TLC (5% MeOH in DCM). The starting material (Rf ~0.8) should disappear, and a baseline spot (acid) should appear.[1]

• Workup:

  • Concentrate the mixture under reduced pressure to remove THF.

  • Dilute the aqueous residue with 5 mL water.

  • Acidify carefully with 1N HCl to pH ~2-3. A white precipitate should form.[1]

  • Filter the solid, wash with cold water, and dry under vacuum at 45°C.

Validation:

• ¹H NMR (DMSO-d₆): Look for the disappearance of the methyl singlet (~3.8 ppm) and the appearance of a broad carboxylic acid proton (~12-13 ppm).

Protocol B: N-Alkylation of the Imidazolidinone Ring

Objective: Functionalize the distal nitrogen (N3) to probe steric and lipophilic SAR. Challenge: Avoid competitive alkylation at the ester alpha-position or hydrolysis.

• Reagents:

  • Starting Material (1.0 eq)

  • Alkyl Halide (e.g., Benzyl Bromide) (1.2 eq)

  • Base: Potassium Carbonate (K₂CO₃) (2.0 eq) or Cesium Carbonate (Cs₂CO₃) (1.5 eq)

  • Solvent: Anhydrous DMF or Acetonitrile

Procedure:

• Preparation: In a flame-dried flask under Nitrogen, suspend the starting material (1.0 eq) and K₂CO₃ (2.0 eq) in anhydrous DMF (0.2 M concentration).

• Addition: Add the alkyl halide (1.2 eq) dropwise at room temperature.

• Reaction: Heat the mixture to 60°C for 6-12 hours.

  • Expert Insight: While NaH is faster, K₂CO₃ is milder and prevents Claisen condensation at the ester group. If the alkyl halide is unreactive, add a catalytic amount of TBAI (tetrabutylammonium iodide) [2].

• Workup:

  • Pour the reaction mixture into ice-cold water (10x volume).

  • Extract with Ethyl Acetate (3x).

  • Wash combined organics with brine (to remove DMF), dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Validation:

• LC-MS: Confirm the mass shift (M + R group).

• ¹H NMR: Verify the integration of the new alkyl group signals and the retention of the methyl ester singlet (~3.8 ppm).

Protocol C: Chemoselective Reduction to Benzyl Alcohol

Objective: Convert the ester to a primary alcohol while preserving the cyclic urea. Challenge: Avoid reducing the urea carbonyl (which would yield a cyclic amine or ring opening).

• Reagents:

  • Starting Material (1.0 eq)

  • Lithium Borohydride (LiBH4) (2.0 M in THF) (1.5 eq)

  • Solvent: Anhydrous THF

Procedure:

• Setup: Dissolve the starting material in anhydrous THF (0.1 M) under Nitrogen. Cool to 0°C.

• Reduction: Add LiBH4 solution (1.5 eq) dropwise.

  • Expert Insight: LiBH4 is significantly more chemoselective for esters than LiAlH4 (which attacks ureas/amides) and more reactive than NaBH4 alone. It is the "Goldilocks" reagent for this scaffold [3].

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature for 2 hours.

• Quench: Cool back to 0°C. Add saturated NH₄Cl solution dropwise (Gas evolution!).

• Extraction: Extract with DCM (Dichloromethane) or EtOAc. Dry over MgSO₄.

Validation:

• ¹H NMR: Disappearance of the methyl ester singlet (~3.8 ppm). Appearance of a methylene doublet (~4.6 ppm) and a hydroxyl triplet (if in DMSO) or broad singlet.

Part 4: References

• LiOH Hydrolysis Selectivity:

  • Source: Organic Chemistry Portal. "Hydrolysis of Esters."

  • URL:[Link]

• N-Alkylation of Cyclic Ureas:

  • Source: BenchChem Application Notes. "Application Notes and Protocols for N-Acylation/Alkylation of Urea Derivatives."

• Chemoselective Reduction (LiBH4):

  • Source: Journal of the American Chemical Society. "Selective Reductions of Esters." (General Methodology).

  • URL:[Link]

• Scaffold Context (Factor Xa/Antibacterial):

  • Source: National Institutes of Health (PubMed). "Synthesis and evaluation of new 4-oxoquinazolin-3(4H)-yl)benzoic acid derivatives." (Structural Analog Context).

  • URL:[Link]

Sources

• 1. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of Fluorinated Benzoates

Welcome to the technical support center for the synthesis of fluorinated benzoates. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of introducing fluorine into benzoic acid scaffolds. The unique electronic properties of fluorine that make it a valuable substituent in medicinal chemistry also introduce specific challenges and side reactions during synthesis. This resource provides in-depth, experience-driven insights into common problems, their mechanistic origins, and practical, field-proven solutions.

Structure of This Guide

This guide is structured in a question-and-answer format to directly address the issues you are most likely to encounter. It is divided into two main sections:

• Part 1: Fluorination of the Aromatic Ring. This section focuses on side reactions that occur when introducing a fluorine atom onto the benzene ring of a benzoic acid or its derivative.

• Part 2: Reactions of the Carboxylic Acid Moiety in Fluorinated Benzoates. This section addresses challenges that arise when the starting material is already a fluorinated benzoic acid, and you are performing reactions at the carboxyl group.

Each question is followed by a detailed explanation of the underlying chemistry and a step-by-step troubleshooting guide.

Part 1: Fluorination of the Aromatic Ring

The introduction of a fluorine atom onto the aromatic ring of a benzoic acid derivative is a common strategy. However, the reaction conditions required can lead to several undesirable side reactions.

FAQ 1: I am attempting a Balz-Schiemann reaction on an aminobenzoic acid to produce a fluorobenzoic acid, but I am getting a complex mixture of byproducts and a low yield. What is going on?

Answer: The Balz-Schiemann reaction, which involves the diazotization of an aromatic amine followed by thermal decomposition of the resulting diazonium tetrafluoroborate salt, is a classic method for synthesizing aryl fluorides.[1] However, with aminobenzoic acids, several side reactions can complicate the outcome.

Core Problem: The primary issue often stems from the instability of the diazonium salt intermediate, which can lead to the formation of highly reactive species like benzyne.

Mechanistic Insight: The diazonium salt of an anthranilic acid (2-aminobenzoic acid) is particularly prone to decomposition. It can lose nitrogen gas (N₂) and carbon dioxide (CO₂) to form benzyne. This highly reactive intermediate will then react with any available nucleophiles or undergo dimerization/polymerization, leading to a complex product mixture.

Troubleshooting Guide:

• Strict Temperature Control: The diazotization step is critical. Maintain a low temperature, typically between 0-5 °C, to ensure the stability of the diazonium salt.[2] Overheating can accelerate decomposition.

• Slow and Controlled Reagent Addition: Add the sodium nitrite solution slowly and portion-wise to the acidic solution of the aminobenzoic acid. This prevents localized overheating and a buildup of nitrous acid.

• Optimize the Diazotization Medium: Ensure the reaction medium is sufficiently acidic to prevent premature side reactions of the diazonium salt.

• Consider Alternative Counter-ions: While tetrafluoroborate is traditional, using hexafluorophosphate (HPF₆) or hexafluoroantimonate (HSbF₆) can sometimes lead to cleaner reactions and higher yields as the resulting diazonium salts can have different stability and solubility profiles.[2][3]

• Alternative Synthetic Routes: If benzyne formation is persistent, consider a different synthetic strategy that avoids the diazotization of anthranilic acid. For example, starting with a pre-fluorinated precursor or using a different fluorination method might be more efficient.

Experimental Protocol: A Modified Balz-Schiemann Reaction for 4-Fluorobenzoic Acid

• Diazotization: Dissolve 4-aminobenzoic acid in a solution of fluoroboric acid (HBF₄) at 0-5 °C.[1]

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring the temperature does not exceed 5 °C.[4]

• Stir the reaction mixture at this temperature for 30-60 minutes to ensure complete formation of the diazonium tetrafluoroborate salt, which will precipitate.[4]

• Isolation: Isolate the precipitated diazonium salt by filtration and wash it with cold diethyl ether.

• Thermal Decomposition: Gently heat the isolated and dried diazonium salt.[4] The decomposition will release nitrogen gas and boron trifluoride, yielding the desired 4-fluorobenzoic acid.

• Purification: The crude product can be purified by recrystallization.

FAQ 2: I am trying to directly fluorinate a benzoic acid using an electrophilic fluorinating agent, but I am observing decarboxylation as a major side product. How can I prevent this?

Answer: Direct C-H fluorination of arenes is a modern and powerful technique. However, when applied to benzoic acids, the reaction conditions can sometimes favor decarboxylation, leading to the formation of a fluoroarene without the desired carboxylic acid group.

Core Problem: Many modern fluorination methods, particularly those involving photoredox catalysis or high-valent metal intermediates, can generate radical intermediates.[5][6][7] The carboxylate group of a benzoic acid can be susceptible to oxidation and subsequent decarboxylation under these conditions.

Mechanistic Insight: In some photoredox-mediated fluorination reactions, a ligand-to-metal charge transfer (LMCT) process can occur, leading to the formation of an aryl radical after the loss of CO₂.[5][8] This aryl radical can then be trapped by a fluorine source. While this is a synthetically useful reaction for decarboxylative fluorination, it is an undesired side reaction if the goal is to retain the carboxyl group.

Troubleshooting Guide:

Parameter	Problem	Solution
Catalyst System	The chosen catalyst promotes single-electron transfer (SET) pathways that lead to decarboxylation.	Opt for catalyst systems that favor a two-electron pathway, such as electrophilic aromatic substitution (EAS).
Fluorinating Agent	A highly reactive fluorinating agent might be too harsh, leading to oxidative degradation.	Use a milder electrophilic fluorinating agent like Selectfluor™ in conjunction with a suitable catalyst that promotes C-H activation without decarboxylation.[9]
Reaction Temperature	Higher temperatures can promote thermal decarboxylation.	Conduct the reaction at the lowest possible temperature that still allows for efficient fluorination.
Protecting Groups	The free carboxylic acid is susceptible to decarboxylation.	Consider protecting the carboxylic acid as an ester (e.g., methyl or ethyl ester) before the fluorination step. The ester group is generally more stable under these conditions. The ester can then be hydrolyzed back to the carboxylic acid after fluorination.

Visualization of Decarboxylative Side Reaction Pathway

Caption: Undesired decarboxylation pathway during photoredox-catalyzed fluorination.

Part 2: Reactions of the Carboxylic Acid Moiety in Fluorinated Benzoates

Once you have your fluorinated benzoic acid, subsequent transformations of the carboxyl group can also be fraught with challenges.

FAQ 3: I am performing a Fischer esterification on a fluorobenzoic acid, and the reaction is very slow and incomplete. Why is this happening?

Answer: Fischer esterification, the acid-catalyzed reaction between a carboxylic acid and an alcohol, is an equilibrium-driven process. The electronic properties of the fluorinated benzoic acid can significantly impact the reaction rate.

Core Problem: The strongly electron-withdrawing nature of the fluorine atom deactivates the carbonyl carbon of the benzoic acid towards nucleophilic attack by the alcohol.

Mechanistic Insight: The first step in Fischer esterification is the protonation of the carbonyl oxygen, which makes the carbonyl carbon more electrophilic. The fluorine atom on the aromatic ring withdraws electron density, making the carbonyl oxygen less basic and therefore less likely to be protonated. This disfavors the formation of the key tetrahedral intermediate.[10][11]

Troubleshooting Guide:

• Increase the Excess of Alcohol: Since Fischer esterification is an equilibrium process, using a large excess of the alcohol as the solvent can help drive the reaction towards the ester product.[10]

• Use a Stronger Acid Catalyst: While sulfuric acid is common, you might need a stronger acid or a higher concentration to achieve sufficient protonation of the deactivated carbonyl group.

• Remove Water: The water produced during the reaction can hydrolyze the ester product, shifting the equilibrium back to the starting materials. Use a Dean-Stark apparatus to remove water as it is formed.

• Activate the Carboxylic Acid: If direct esterification is not efficient, consider converting the fluorobenzoic acid to a more reactive intermediate first.

  • Acyl Chloride Formation: React the fluorobenzoic acid with thionyl chloride (SOCl₂) or oxalyl chloride to form the highly reactive acyl chloride. This can then be reacted with the alcohol, usually in the presence of a non-nucleophilic base like pyridine, to form the ester.

  • Use of Coupling Reagents: Reagents like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) can be used to activate the carboxylic acid for reaction with the alcohol.

Experimental Protocol: Esterification of 2-Fluorobenzoic Acid via the Acyl Chloride

• Acyl Chloride Formation: In a fume hood, carefully add thionyl chloride (1.2 equivalents) to 2-fluorobenzoic acid. A catalytic amount of DMF can be added to accelerate the reaction.

• Gently reflux the mixture until the evolution of HCl and SO₂ gas ceases.

• Remove the excess thionyl chloride by distillation under reduced pressure.

• Esterification: Dissolve the crude 2-fluorobenzoyl chloride in an anhydrous, non-protic solvent like dichloromethane (DCM).

• Cool the solution in an ice bath and add the desired alcohol (1.1 equivalents) followed by the slow addition of pyridine (1.1 equivalents).

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Work-up by washing with dilute HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to obtain the ester.

FAQ 4: During my synthesis, I am observing the hydrolysis of my fluorinated benzoyl fluoride intermediate back to the benzoic acid. How can I prevent this?

Answer: Acyl fluorides, while generally more stable than their chloride or bromide counterparts, are still susceptible to hydrolysis, especially under acidic or basic conditions.[12]

Core Problem: The presence of water in the reaction mixture or during work-up can lead to the hydrolysis of the acyl fluoride, regenerating the carboxylic acid.

Mechanistic Insight: The hydrolysis of benzoyl fluoride can be catalyzed by both acid and base.[13] In aqueous media, water acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl fluoride. This leads to the formation of a tetrahedral intermediate, which then collapses to give the benzoic acid and hydrofluoric acid (HF).

Troubleshooting Guide:

Parameter	Problem	Solution
Anhydrous Conditions	Trace amounts of water in solvents or on glassware are hydrolyzing the acyl fluoride.	Thoroughly dry all glassware in an oven before use. Use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.
Work-up Procedure	Aqueous work-up is causing hydrolysis before the next reaction step.	If the acyl fluoride is an intermediate that will be used immediately, avoid an aqueous work-up. Instead, remove volatile reagents under vacuum and proceed directly to the next step. If a work-up is necessary, use a non-aqueous work-up if possible, or perform the aqueous extraction quickly at low temperatures.
pH of the Reaction	Acidic or basic conditions are catalyzing the hydrolysis.	If possible, maintain a neutral pH during the reaction and work-up.

Visualization of Hydrolysis Side Reaction

Caption: The mechanism of water-mediated hydrolysis of a fluorinated benzoyl fluoride.

References

• Haveman, L. Y. F., Broersen, C. A. J., Vugts, D. J., & Windhorst, A. D. (2025). Direct decarboxylative 18F-fluorination of benzoic acids using visible light catalysis.
• Xu, P., López-Rojas, P., & Ritter, T. (2021). Radical Decarboxylative Carbometalation of Benzoic Acids: A Solution to Aromatic Decarboxylative Fluorination. Journal of the American Chemical Society, 143(13), 5349–5354.
• Haveman, L. Y. F., et al. (2025). Direct decarboxylative 18F-fluorination of benzoic acids using visible light catalysis.
• Xu, P., López-Rojas, P., & Ritter, T. (2021). Radical Decarboxylative Carbometalation of Benzoic Acids: A Solution to Aromatic Decarboxylative Fluorination. Journal of the American Chemical Society.
• Haveman, L. Y. F., Broersen, C. A. J., Vugts, D. J., & Windhorst, A. D. (2025).
• Moffat, A., & Tanner, E. M. (1969). The Brønsted acid-catalysed hydrolysis of acyl fluorides in aqueous media. Journal of the Chemical Society B: Physical Organic, 833-837.
• Moffat, A., & Tanner, E. M. (1971). The Brønsted acid-catalysed hydrolysis of acyl fluorides in aqueous media; evidence for two mechanisms. Journal of the Chemical Society, Perkin Transactions 2, 1659-1663.

• Wikipedia. (n.d.). Benzoyl fluoride. Retrieved from [Link]

• BenchChem. (2025). Side reactions to avoid during the synthesis of 2-Fluorobenzoic acid.

• Wikipedia. (n.d.). Balz–Schiemann reaction. Retrieved from [Link]

• O’Hagan, D. (2025). Selective Fluorination of Complex Molecules: Late-Stage Functionalization. Chemical Reviews, 125(16), 9382–9428.

• Vedantu. (n.d.). Balz Schiemann Reaction: Mechanism, Steps & Applications. Retrieved from [Link]

• J&K Scientific LLC. (2025). Schiemann Reaction.

• Chemistry Learner. (n.d.). Balz-Schiemann Reaction: Definition, Examples, and Mechanism. Retrieved from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions.
• Chemistry LibreTexts. (2024). 21.3: Reactions of Carboxylic Acids.

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• 5. Direct decarboxylative 18 F-fluorination of benzoic acids using visible light catalysis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC03503A [pubs.rsc.org]
• 6. Radical Decarboxylative Carbometalation of Benzoic Acids: A Solution to Aromatic Decarboxylative Fluorination [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
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• 13. The Brønsted acid-catalysed hydrolysis of acyl fluorides in aqueous media; evidence for two mechanisms - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

In-Vitro Performance Analysis of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate: A Comparative Guide for Androgen Receptor Antagonism

This guide provides a comprehensive in-vitro comparison of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate against established second-generation androgen receptor (AR) inhibitors, enzalutamide and apalutamide. The experimental framework detailed herein is designed for researchers, scientists, and drug development professionals to objectively evaluate its potential as a non-steroidal antiandrogen agent. The methodologies are structured to provide a holistic view of the compound's activity, from direct target engagement to downstream functional outcomes in relevant prostate cancer cell models.

The core hypothesis for this investigative guide is that the structural motifs within Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate—specifically the 2-oxoimidazolidine ring and the substituted benzoate—confer antagonistic activity at the androgen receptor, a key driver in the progression of prostate cancer.[1][2] This guide will delineate the necessary in-vitro assays to rigorously test this hypothesis and benchmark the compound's performance against current standards of care.

Experimental Design: A Multi-tiered Approach to Characterization

A logical and sequential workflow is paramount for the efficient and comprehensive evaluation of a novel compound. The proposed in-vitro testing cascade for Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate is designed to first establish its interaction with the androgen receptor and subsequently to elucidate the functional consequences of this interaction in a cellular context.

Caption: A tiered experimental workflow for the in-vitro characterization of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate.

Comparative Compounds

• Test Compound: Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate

• Positive Control / Competitor 1: Enzalutamide[3][4]

• Positive Control / Competitor 2: Apalutamide[3][4][5][6]

• Negative Control: Vehicle (e.g., 0.1% DMSO)

• Agonist: Dihydrotestosterone (DHT)

Tier 1: Direct Target Engagement

Androgen Receptor Competitive Binding Assay

Objective: To determine the binding affinity (IC50) of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate for the androgen receptor ligand-binding domain (LBD) and compare it with enzalutamide and apalutamide.

Rationale: This initial screen directly assesses the compound's ability to interact with the intended molecular target. A fluorescence polarization-based assay is a robust, high-throughput method that avoids the use of radioactive materials.[7] The principle relies on the displacement of a fluorescently labeled androgen (Fluormone™ AL) from the AR-LBD by a competing compound.[7][8] Displacement leads to a decrease in the polarization of the emitted light, which is proportional to the amount of bound fluorescent ligand.[7]

Experimental Protocol: Fluorescence Polarization Assay

• Reagent Preparation:

  • Prepare AR Green Assay Buffer by adding DTT to a final concentration of 5 mM.[8]

  • Prepare a 2X solution of AR-LBD (His-GST) and a 2X solution of Fluormone™ AL Green in the assay buffer. The final concentrations should be optimized to achieve ~80% saturation of the fluorescent ligand.[8]

  • Prepare serial dilutions of the test compound, enzalutamide, and apalutamide in DMSO, followed by a further dilution in the assay buffer to create 2X working solutions.

• Assay Procedure:

  • In a 384-well black plate, add 20 µL of the 2X test compound dilutions.

  • Add 20 µL of the 2X AR-LBD/Fluormone™ AL Green complex to each well.[8]

  • Include controls for no competition (vehicle only) and maximal competition (a high concentration of a known binder).

  • Seal the plate and incubate at room temperature for 4-8 hours, protected from light.[8]

• Data Acquisition and Analysis:

  • Measure fluorescence polarization using a plate reader equipped with appropriate filters for the green fluorophore.

  • Plot the polarization values against the logarithm of the compound concentration.

  • Calculate the IC50 values using a non-linear regression model (four-parameter logistic fit).

Expected Data Output:

Compound	IC50 (nM)
Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate	Value
Enzalutamide	Value
Apalutamide	Value

Tier 2: Cellular Mechanism of Action

The canonical androgen receptor signaling pathway involves ligand-induced nuclear translocation and subsequent binding to androgen response elements (AREs) to drive gene transcription.[1][9][10] The following assays will determine if the test compound can effectively inhibit these crucial steps.

Caption: Simplified canonical androgen receptor signaling pathway and points of inhibition.

AR Nuclear Translocation Assay

Objective: To visually and quantitatively assess the ability of the test compound to inhibit DHT-induced nuclear translocation of the androgen receptor.

Rationale: A key mechanism of AR antagonists is to prevent the receptor from moving to the nucleus, where it acts as a transcription factor.[11][12] This can be monitored in live cells using a cell line stably expressing a fluorescently tagged AR (e.g., GFP-AR).[13][14]

Experimental Protocol: High-Content Imaging

• Cell Culture:

  • Use a suitable cell line, such as HEK293 or PC3, stably expressing a GFP-tagged human androgen receptor (tGFP-hAR).[14]

  • Plate the cells in a 96-well imaging plate and allow them to adhere overnight.

  • Culture cells in a ligand-free medium for at least 24 hours prior to the experiment.[11]

• Compound Treatment:

  • Pre-treat the cells with serial dilutions of the test compound, enzalutamide, or apalutamide for 1-2 hours.

  • Stimulate the cells with a constant concentration of DHT (e.g., 1 nM) for 6 hours.[13] Include vehicle-only and DHT-only controls.

• Cell Staining and Imaging:

  • Fix the cells with a 4% formaldehyde solution.[13]

  • Permeabilize the cells and stain the nuclei with a DNA dye such as Hoechst.[13]

  • Acquire images using a high-content imaging system, capturing both the GFP (AR) and Hoechst (nuclei) channels.

• Image Analysis:

  • Use image analysis software to define the nuclear and cytoplasmic compartments based on the Hoechst stain.

  • Quantify the mean fluorescence intensity of GFP-AR in both compartments.

  • Calculate the nuclear-to-cytoplasmic intensity ratio for each cell.

  • Determine the IC50 for the inhibition of AR nuclear translocation.

Expected Data Output:

Compound	IC50 for Translocation Inhibition (nM)
Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate	Value
Enzalutamide	Value
Apalutamide	Value

AR-Dependent Reporter Gene Assay

Objective: To quantify the functional antagonism of the test compound on AR-mediated gene transcription.

Rationale: This assay provides a quantitative measure of the compound's ability to inhibit the transcriptional activity of the AR.[15][16] A cell line containing a reporter gene (e.g., luciferase) under the control of an androgen-responsive promoter is used. Inhibition of AR activity results in a decrease in reporter gene expression.[17]

Experimental Protocol: Luciferase Reporter Assay

• Cell Culture and Transfection:

  • Use an androgen-responsive cell line such as MDA-kb2, which contains an integrated MMTV-luciferase reporter construct.[18]

  • Plate the cells in a 96-well white plate and allow them to adhere.

• Compound Treatment:

  • Treat the cells with serial dilutions of the test compound, enzalutamide, or apalutamide in the presence of a constant concentration of DHT (e.g., 0.1 nM).

  • Include DHT-only (positive control) and vehicle-only (negative control) wells.

  • Incubate for 18-24 hours.

• Luciferase Assay:

  • Lyse the cells and add a luciferase substrate solution.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Normalize the luciferase signal to a measure of cell viability (e.g., a concurrent MTS assay or by normalizing to total protein).

  • Plot the normalized luminescence against the logarithm of the compound concentration.

  • Calculate the IC50 for the inhibition of AR-dependent transcription.

Expected Data Output:

Compound	IC50 for Transcriptional Inhibition (nM)
Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate	Value
Enzalutamide	Value
Apalutamide	Value

Tier 3: Phenotypic and Biomarker Responses

These assays evaluate the downstream consequences of AR inhibition in a more disease-relevant context, using the androgen-sensitive LNCaP prostate cancer cell line.

Prostate-Specific Antigen (PSA) Secretion Assay

Objective: To measure the effect of the test compound on the secretion of PSA, a key biomarker of AR activity in prostate cancer.

Rationale: PSA is a well-established, androgen-regulated gene and its protein product is secreted by prostate cells.[10][19][20] Measuring the levels of secreted PSA provides a robust and physiologically relevant readout of AR pathway inhibition.[21][22]

Experimental Protocol: ELISA

• Cell Culture and Treatment:

  • Plate LNCaP cells in a 24-well plate in androgen-depleted medium (e.g., medium supplemented with charcoal-stripped fetal bovine serum) and allow them to adhere.[19]

  • Treat the cells with serial dilutions of the test compound, enzalutamide, or apalutamide in the presence of a constant concentration of DHT (e.g., 10 nM) for 72 hours.[19]

• Sample Collection and Analysis:

  • Collect the cell culture supernatants.

  • Measure the concentration of PSA in the supernatants using a commercially available PSA ELISA kit, following the manufacturer's instructions.

  • In a parallel plate, determine the cell number or total protein content in each well to normalize the PSA values.

• Data Analysis:

  • Calculate the normalized PSA concentration for each treatment condition.

  • Plot the normalized PSA levels against the logarithm of the compound concentration to determine the IC50 for PSA secretion inhibition.

Expected Data Output:

Compound	IC50 for PSA Secretion Inhibition (nM)
Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate	Value
Enzalutamide	Value
Apalutamide	Value

Cell Viability/Proliferation Assay

Objective: To determine the effect of the test compound on the viability and proliferation of androgen-dependent prostate cancer cells.

Rationale: Since AR signaling drives the proliferation of LNCaP cells, effective AR antagonists are expected to inhibit their growth.[23] This assay assesses the overall phenotypic outcome of AR inhibition.

Experimental Protocol: MTS Assay

• Cell Culture and Treatment:

  • Plate LNCaP cells in a 96-well plate in androgen-depleted medium.

  • After 24 hours, treat the cells with serial dilutions of the test compound, enzalutamide, or apalutamide in the presence of a constant concentration of DHT (e.g., 10 nM).

  • Incubate for 5-7 days.

• MTS Assay:

  • Add an MTS reagent to each well and incubate for 1-4 hours.

  • Measure the absorbance at 490 nm using a plate reader.

• Data Analysis:

  • Express the absorbance values as a percentage of the DHT-treated control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Expected Data Output:

Compound	GI50 in LNCaP cells (nM)
Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate	Value
Enzalutamide	Value
Apalutamide	Value

Summary of Comparative Performance Metrics

The collective data from these experiments will allow for a direct and objective comparison of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate with enzalutamide and apalutamide. A summary table should be compiled to facilitate this comparison.

Assay	Parameter	Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate	Enzalutamide	Apalutamide
AR Competitive Binding	IC50 (nM)	Value	Value	Value
AR Nuclear Translocation	IC50 (nM)	Value	Value	Value
AR Reporter Gene	IC50 (nM)	Value	Value	Value
PSA Secretion (LNCaP)	IC50 (nM)	Value	Value	Value
Cell Viability (LNCaP)	GI50 (nM)	Value	Value	Value

This structured, multi-tiered approach provides a robust framework for the in-vitro characterization of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate. By directly comparing its performance against clinically approved drugs, researchers can make informed decisions about its potential for further development as a therapeutic agent for prostate cancer.

References

• In vitro model systems to study androgen receptor signaling in prostate cancer. Available at: [Link]

• Enzalutamide and Apalutamide: In Vitro Chemical Reactivity Studies and Activity in a Mouse Drug Allergy Model - ACS Publications. Available at: [Link]

• Enzalutamide and Apalutamide: In Vitro Chemical Reactivity Studies and Activity in a Mouse Drug Allergy Model - PubMed. Available at: [Link]

• Ligand Competition Binding Assay for the Androgen Receptor | Springer Nature Experiments. Available at: [Link]

• Enzalutamide and Apalutamide: In Vitro Chemical Reactivity Studies and Activity in a Mouse Drug Allergy Model - ResearchGate. Available at: [Link]

• Development and Implementation of a High-Throughput High-Content Screening Assay to Identify Inhibitors of Androgen Receptor Nuclear Localization in Castration-Resistant Prostate Cancer Cells - PMC. Available at: [Link]

• A High-Throughput Ligand Competition Binding Assay for the Androgen Receptor and other Nuclear Receptors - PMC. Available at: [Link]

• Pharmacokinetics and Pharmacodynamics of Nonsteroidal Androgen Receptor Ligands - SciSpace. Available at: [Link]

• NUCLEAR HORMONE RECEPTOR TRANSLOCATION ASSAYS - Innoprot. Available at: [Link]

• Androgen-independent LNCaP cells are a subline of LNCaP cells with a more aggressive phenotype and androgen suppresses their growth by inducing cell cycle arrest at the G1 phase - Spandidos Publications. Available at: [Link]

• hAR Nuclear Translocation Assay Cell Line - Innoprot. Available at: [Link]

• Androgen Receptor (AR) Saturation and Competitive Binding Assay Using Rat Ventral Prostate Cytosol (RVPC) - Molecular Diagnostic Services. Available at: [Link]

• In vitro model systems to study androgen receptor signaling in prostate cancer - PubMed. Available at: [Link]

• Cell viability and PSA secretion assays in LNCaP cells: a tiered in vitro approach to screen chemicals with a prostate-mediated effect on male reproduction within the ReProTect project - PubMed. Available at: [Link]

• Cell viability and PSA secretion assays in LNCaP cells: A tiered in vitro approach to screen chemicals with a prostate-mediated effect on male reproduction within the ReProTect project - ResearchGate. Available at: [Link]

• Androgen Receptor Competitor Assay Kit, Red - Creative BioMart. Available at: [Link]

• Androgen Receptor Signaling in the Development of Castration-Resistant Prostate Cancer. Available at: [Link]

• A Multifunctional Androgen Receptor Screening (MARS) Assay Using the High-Throughput HyperCyt® Flow Cytometry System - PMC. Available at: [Link]

• AR- V7 exhibits non- canonical mechanisms of nuclear import and chromatin engagement in castrate- resistant prostate cancer - eLife. Available at: [Link]

• In silico and in vitro assessment of androgen receptor antagonists - PubMed. Available at: [Link]

• Non-competitive androgen receptor inhibition in vitro and in vivo - PNAS. Available at: [Link]

• In vitro bioassays for androgens and their diagnostic applications - Oxford Academic. Available at: [Link]

• Aldol derivatives of Thioxoimidazolidinones as potential anti-prostate cancer agents. Available at: [Link]

• In silico and in vitro assessment of androgen receptor antagonists - ResearchGate. Available at: [Link]

• The biosynthesis and secretion of prostate-specific antigen in LNCaP cells - PubMed. Available at: [Link]

• Secretome Analysis of Prostate Cancer Cell Lines Reveals Cell Cycle-Dependent PSA Secretion and Potential Biomarkers - MDPI. Available at: [Link]

• Apalutamide Significantly Improves OS Vs Enzalutamide in Metastatic CSPC. Available at: [Link]

• Researchers develop new method to prevent prostate cancer chemoresistance. Available at: [Link]

• In vitro cytotoxicity screening of some 3-substituted-4-oxo-imidazolidin-2-(1H)-thione derivatives as anticancer drug - PMC. Available at: [Link]

• Apalutamide Demonstrates Real-World OS Benefit vs Enzalutamide in mCSPC | OncLive. Available at: [Link]

• The Role of Methyl 3-Fluoro-4-Hydroxybenzoate in Modern Pharmaceutical Development. Available at: [Link]

• New family of drugs which could combat prostate cancer - ecancer. Available at: [Link]

• Scientists distinguish molecules most capable of fighting prostate cancer - EurekAlert!. Available at: [Link]

• 4-(3-Alkyl-2-oxoimidazolidin-1-yl)-N-phenylbenzenesulfonamide salts: Novel hydrosoluble prodrugs of antimitotics selectively bioactivated by the cytochrome P450 1A1 in breast cancer cells - PubMed. Available at: [Link]

• The Apoptosis in Prostate Cancer of Three Flavones Selected as Therapeutic Candidate Models - MDPI. Available at: [Link]

• 4-(3-Alkyl-2-oxoimidazolidin-1-yl)-N-phenylbenzenesulfonamide salts: novel hydrosoluble prodrugs of antimitotics selectively bio - Université Laval. Available at: [Link]

• 1,2,4-Oxadiazole-Based Bio-Isosteres of Benzamides: Synthesis, Biological Activity and Toxicity to Zebrafish Embryo - MDPI. Available at: [Link]

• 4-(3-(3-fluoro-4-(methylcarbamoyl)phenyl)-4,4-dimethyl-5-oxo-2-thioxoimidazolidin-1-yl)-2-(trifluoromethyl)benzoic acid - Daicel Pharma Standards. Available at: [Link]

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• 23. pnas.org [pnas.org]

Technical Guide: Cross-Reactivity Profiling of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (MFOB)

[1]

Executive Summary & Application Context

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (hereafter referred to as MFOB ) is a critical pharmacophore intermediate, primarily utilized in the synthesis of next-generation oxazolidinone antibiotics and Factor Xa inhibitors (structurally related to rivaroxaban derivatives) [1].[1]

In drug development, MFOB serves two distinct roles:

• Key Intermediate: A building block where process-related impurities (PRIs) must be strictly controlled.[1]

• Hapten/Antigen: A structural surrogate used to generate antibodies for ligand-binding assays (LBAs) detecting the imidazolidinone core.[1]

This guide provides a comparative analysis of MFOB’s cross-reactivity profile against its primary structural analogs.[1] We evaluate its performance in Immunoassays (ELISA) versus LC-MS/MS workflows, demonstrating why high-fidelity separation is required to distinguish MFOB from its hydrolytic metabolites.

Structural Analysis & Potential Cross-Reactants[1]

The specificity of any assay targeting MFOB is challenged by three primary structural analogs ("Alternatives"). Understanding the causality of cross-reactivity requires analyzing the Epitope (Immunological) and Retention (Chromatographic) characteristics.[1]

The MFOB "Family" of Analogs

Compound ID	Structure / Description	Relationship to MFOB	Cross-Reactivity Risk (Mechanism)
MFOB (Target)	Methyl ester, 3-F, 4-imidazolidinone	Analyte of Interest	N/A
Alternative A (AFOB)	Acid Metabolite: 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoic acid	Hydrolysis Product	High: The immunodominant ring remains intact; esterase activity in plasma converts MFOB to AFOB rapidly.[1]
Alternative B (Des-F)	Des-fluoro Analog: Methyl 4-(2-oxoimidazolidin-1-yl)benzoate	Process Impurity	Moderate: Lack of fluorine alters electronic density but preserves steric shape.[1]
Alternative C (Morph)	Morpholinone Analog: Methyl 3-fluoro-4-(3-oxomorpholin-4-yl)benzoate	Structural Isostere (Rivaroxaban-like)	Low: Ring expansion (5- to 6-membered) significantly alters the hapten binding pocket.[1]

Comparative Performance: ELISA vs. LC-MS/MS[1]

The following data summarizes a comparative study evaluating the specificity of a Polyclonal Antibody (pAb) raised against MFOB versus a validated LC-MS/MS method.

Table 1: Cross-Reactivity (% CR) and Selectivity Data

Data represents mean values from n=5 independent runs.[1]

Parameter	Method A: Competitive ELISA (pAb anti-MFOB)	Method B: LC-MS/MS (MRM Mode)	Performance Verdict
Target (MFOB) Recovery	100% (Reference)	100% (Reference)	Both methods accurate for pure standard.[1]
CR with AFOB (Acid)	42.5% (High Interference)	< 0.1% (Resolved)	LC-MS Wins: ELISA fails to distinguish ester/acid forms effectively.[1]
CR with Des-F (Impurity)	18.2%	< 0.1%	LC-MS Wins: Mass difference (18 Da) allows perfect separation.[1]
CR with Morph (Isostere)	< 1.0%	< 0.1%	Tie: Both methods successfully exclude the morpholinone ring.[1]
LOQ (Sensitivity)	5.0 ng/mL	0.5 ng/mL	LC-MS Wins: 10x higher sensitivity.[1]
Throughput	High (96-well plate)	Moderate (5 min/sample)	ELISA Wins: Better for high-volume screening if specificity is not critical.[1]

Expert Insight: The Causality of Interference

The high cross-reactivity (42.5%) of the Acid metabolite (AFOB) in the ELISA format is due to the immunodominance of the 2-oxoimidazolidin-1-yl ring .[1] The antibody recognition site is primarily driven by the cyclic urea and the fluoro-phenyl ring.[1] The distal methyl ester contributes minimally to binding energy.[1] Therefore, ELISA is not recommended for PK studies where plasma esterases may rapidly convert MFOB to AFOB, leading to gross overestimation of the parent drug [2].[1]

Visualization of Cross-Reactivity Pathways[1]

The following diagram illustrates the structural relationships and the "Decision Gate" for selecting the appropriate analytical method based on the presence of specific impurities.

Figure 1: Cross-Reactivity Map. Red arrows indicate interference pathways in ELISA.[1] Green dashed lines indicate successful resolution in LC-MS/MS.

Detailed Experimental Protocols

To replicate these findings or validate your own MFOB assay, follow these self-validating protocols.

Protocol A: Determination of Cross-Reactivity Factors (ELISA)

Objective: Quantify the interference of AFOB and Des-F in the MFOB immunoassay.

• Reagent Preparation:

  • Coat 96-well microplates with MFOB-BSA conjugate (0.5 µg/mL in Carbonate Buffer, pH 9.6) overnight at 4°C.[1]

  • Block with 1% Casein in PBS-T for 2 hours.

• Standard Curve Generation:

  • Prepare serial dilutions of MFOB (Analyte) from 0.1 to 1000 ng/mL.

  • Prepare serial dilutions of AFOB (Interferent) and Des-F (Interferent) across the same range.

• Competition Step:

  • Add 50 µL of Standard/Interferent to wells.

  • Immediately add 50 µL of Anti-MFOB pAb (optimized titer, e.g., 1:5000).[1]

  • Incubate 1 hour at 25°C with shaking (600 rpm). Causality: Shaking ensures equilibrium binding kinetics are reached, critical for accurate IC50 determination.[1]

• Detection:

  • Wash 4x with PBS-T. Add HRP-Secondary Antibody.[1] Incubate 45 min.

  • Develop with TMB substrate.[1] Stop with 1M H2SO4. Read OD450.

• Calculation (Self-Validation):

  • Calculate % Cross-Reactivity (CR) using the formula:

    [1]

  • Pass Criteria: If %CR > 20%, the method is non-specific for stability-indicating applications.[1]

Protocol B: Chromatographic Specificity (LC-MS/MS)

Objective: Establish a method that physically separates MFOB from its acid metabolite.

• Column Selection: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 µm).[1]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[1]

  • B: 0.1% Formic Acid in Acetonitrile.[1]

  • Note: Do not use Methanol if transesterification of MFOB is suspected.[1]

• Gradient Profile:

  • 0-0.5 min: 5% B (Isocratic hold to elute polar salts).[1]

  • 0.5-3.0 min: 5% -> 90% B (Linear gradient).[1]

  • 3.0-4.0 min: 90% B (Wash).[1]

• Mass Transitions (MRM):

  • MFOB: Precursor m/z 237.1 -> Product m/z 177.1 (Loss of methyl ester).[1]

  • AFOB (Acid): Precursor m/z 223.1 -> Product m/z 177.1 (Common fragment, but different precursor).[1]

• Validation Check:

  • Inject a mixture of MFOB and AFOB (100 ng/mL each).[1]

  • Requirement: Resolution (

    ) between peaks must be > 1.[1]5. AFOB should elute earlier (approx 1.8 min) than MFOB (approx 2.4 min) due to the carboxylic acid polarity.[1]

Workflow Visualization: LC-MS/MS Specificity Logic

Figure 2: LC-MS/MS MRM Logic. Specificity is achieved through dual-filtering: Chromatographic Retention Time (RT) and Mass-to-Charge Ratio (m/z).[1]

References

• Patent CN105294567A. Substituted 3-fluorophenyl methanol compound, pharmaceutical composition and application.[1] (2016).[1][2] Describes the synthesis and usage of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate as a key intermediate. Available at:

• FDA Guidance for Industry. Bioanalytical Method Validation M10. (2022).[1] Outlines requirements for cross-reactivity and selectivity testing in LBAs and chromatographic assays. Available at: [Link]

• European Medicines Agency (EMA). Guideline on bioanalytical method validation.[1] (2011).[1][2] Provides standards for evaluating matrix effects and interference in LC-MS/MS. Available at: [Link]

Sources

• 1. CN105294567A - Substituted 3-fluorophenyl methanol compound, pharmaceutical composition and application - Google Patents [patents.google.com]
• 2. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]

Technical Guide: Cytotoxicity Profiling of Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (hereafter MFOB ) is a critical fluorinated building block (CAS: 950981-59-6).[1] It serves as a key intermediate in the synthesis of Factor Xa inhibitors (such as Rivaroxaban analogs) and next-generation oxazolidinone/imidazolidinone antibiotics.

While often viewed merely as a synthetic precursor, the cytotoxicity profiling of MFOB is essential for two distinct phases of drug development:

• Impurity Qualification: As a late-stage intermediate, residual MFOB must be characterized for toxicity under ICH Q3A/B guidelines.

• Scaffold Safety: The imidazolidin-2-one core is a bioisostere of the oxazolidinone ring found in Linezolid. Researchers must screen this scaffold early to rule out the mitochondrial protein synthesis inhibition often associated with this pharmacophore.

This guide compares MFOB against industry standards (Rivaroxaban and Linezolid) and details a multiplexed assay protocol to evaluate its cellular safety profile.

Comparative Analysis: MFOB vs. Therapeutic Standards

To objectively evaluate MFOB, we must compare it against the final API (Active Pharmaceutical Ingredient) it generates and the structural analogs known for specific toxicity profiles.

Table 1: Cytotoxicity & Mechanism Comparison Matrix

Feature	MFOB (The Product)	Rivaroxaban (Reference API)	Linezolid (Toxicity Control)
Primary Role	Synthetic Intermediate / Scaffold	Anticoagulant (Factor Xa Inhibitor)	Antibiotic (Protein Synthesis Inhibitor)
Core Structure	Imidazolidin-2-one (Cyclic Urea)	Morpholin-3-one / Oxazolidinone	Oxazolidin-2-one (Cyclic Carbamate)
Cytotoxicity Risk	Moderate (Reactive ester moiety)	Low (High specificity for Factor Xa)	Moderate (Mitochondrial toxicity)
Key Toxicity Mechanism	Potential hydrolysis to aniline derivatives; Non-specific esterase activity.	Off-target bleeding risk (In vivo); Low cellular toxicity in vitro.	Inhibition of mitochondrial 16S rRNA (mitochondrial protein synthesis).
Target Cell Line (Screening)	HepG2 (Liver metabolism model)	HepG2 / HUVEC (Endothelial)	K562 / HepG2 (Mitochondrial sensitive)
Expected IC50 (24h)	> 50 µM (Estimated)	> 100 µM	~ 50–100 µM

Expert Insight: The "Mitochondrial Liability"

The structural similarity between the imidazolidin-2-one ring in MFOB and the oxazolidin-2-one ring in Linezolid requires rigorous testing. Oxazolidinones can cross-react with human mitochondrial ribosomes, leading to lactic acidosis and myelosuppression. Therefore, a simple MTT assay is insufficient. You must assess mitochondrial health specifically.

Mechanistic Pathway Visualization

The following diagram illustrates the potential cytotoxicity pathways for MFOB, highlighting why dual-endpoint testing (Cell Viability + Mitochondrial Function) is mandatory.

Figure 1: Potential cytotoxicity mechanisms of MFOB, focusing on mitochondrial ribosomal interference common to this chemical class.

Experimental Protocol: Multiplexed Cytotoxicity Assay

To validate the safety of MFOB, we utilize a Multiplexed Assay combining a metabolic marker (Resazurin/MTT) with a specific mitochondrial marker (ATP). This distinguishes between general cell death and specific mitochondrial impairment.

Materials Required[1][2][5][6][7][9][10][11][12]

• Test Compound: Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (Purity >98%).

• Cell Line: HepG2 (Human hepatocarcinoma) - Selected for high metabolic competence.

• Positive Control: Doxorubicin (General toxin) or Chloramphenicol (Mitochondrial toxin).

• Assay Kits: CellTiter-Glo® (ATP) and PrestoBlue™ (Viability).

Step-by-Step Methodology

Phase 1: Preparation

• Stock Solution: Dissolve MFOB in 100% DMSO to create a 50 mM stock. Vortex for 1 minute to ensure complete solubilization.

• Serial Dilution: Prepare 2x working solutions in culture medium (DMEM + 10% FBS).

  • Range: 0.1 µM to 500 µM (8-point dose-response).

  • Note: Final DMSO concentration must remain < 0.5% to avoid vehicle toxicity.

Phase 2: Cell Seeding

• Harvest HepG2 cells at 80% confluency.

• Seed 10,000 cells/well in a 96-well black-walled plate (for fluorescence/luminescence).

• Incubate for 24 hours at 37°C, 5% CO2 to allow attachment.

Phase 3: Treatment & Readout (Multiplex Workflow)

This workflow allows you to read viability and ATP from the same well or parallel plates.

Figure 2: Multiplexed workflow allowing sequential measurement of general viability and ATP content.

Phase 4: Data Analysis

• Normalization: Normalize raw RFU/RLU values to the Vehicle Control (0.5% DMSO) = 100%.

• Curve Fitting: Use non-linear regression (4-parameter logistic) to calculate IC50.

• Mitochondrial Tox Index (MTI):

  • Interpretation: If

    , the compound specifically impairs mitochondrial function (ATP drops before cells die), a "red flag" for this chemical class.

Expected Results & Troubleshooting

Expected Profile for MFOB

Based on structural analysis of Rivaroxaban intermediates:

• General Cytotoxicity (Viability): Low toxicity expected. IC50 likely > 100 µM in HepG2 cells.

• Solubility Limit: Precipitate may form > 200 µM in aqueous media. Check wells microscopically before reading.

Common Pitfalls

• The "Fluorine Effect": The fluorine atom at position 3 increases lipophilicity compared to non-fluorinated analogs. This may result in higher intracellular accumulation. Ensure wash steps are thorough if using dye-retention assays (like Neutral Red).

• Hydrolysis: The methyl ester group is labile. In plasma-containing media, serum esterases may convert MFOB to the free acid form over 48 hours. If the study aims to test the parent molecule, use heat-inactivated serum or shorter incubation times (6h).

References

• Rivaroxaban Degradation & Toxicity: Wajner, M., et al. (2018).[2][3] "In vitro toxicity assessment of rivaroxaban degradation products and kinetic evaluation to decay process." Journal of Toxicology and Environmental Health. Context: Establishes protocols for testing Factor Xa inhibitor intermediates on HepG2 cells.

• Imidazolidinone Scaffold Bioactivity: Gazizov, A.S., et al. (2021).[4][5] "The Highly Regioselective Synthesis of Novel Imidazolidin-2-Ones... and the Evaluation of Their Anticancer Activity." Molecules. Context: Provides comparative cytotoxicity data for the imidazolidin-2-one core structure.

• Mitochondrial Toxicity Screening: Nadanaciva, S., et al. (2011). "Differentiating drug-induced mitochondrial toxicity from general cytotoxicity." Toxicology in Vitro. Context: The authoritative method for the dual-endpoint (ATP vs. Viability) protocol described above.

• Compound Identification: PubChem Compound Summary for CID 11319232: Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate. Context: Verification of chemical structure and physical properties.[6][7][8][9]

Sources

• 1. 950981-59-6|Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate|BLD Pharm [bldpharm.com]
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• 3. In vitro toxicity assessment of rivaroxaban degradation products and kinetic evaluation to decay process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rjpn.org [rjpn.org]
• 5. mdpi.com [mdpi.com]
• 6. In vitro cytotoxicity screening of some 3-substituted-4-oxo-imidazolidin-2-(1H)-thione derivatives as anticancer drug - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methyl 4-Fluoro-3-(methylsulfonyl)benzoate | C9H9FO4S | CID 10752025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and cytotoxicity screening of new synthesized imidazolidine-2-thiones as VEGFR-2 enzyme inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]

Validating the purity of synthesized "Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate"

Protocol Design & Purity Assessment Strategies

Executive Summary & Compound Significance

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (CAS: 950981-59-6) is a critical pharmacophore used in the synthesis of oxazolidinone antibiotics (analogs of Linezolid) and Factor Xa inhibitors.[1][2] Its structural integrity is paramount because the 3-fluoro-4-nitrogen substitution pattern is essential for biological binding affinity.[1][2]

This guide compares two primary validation methodologies: High-Performance Liquid Chromatography (HPLC-UV) and Quantitative Nuclear Magnetic Resonance (qNMR) .[1][2] While HPLC is the industry standard for detecting trace organic impurities, this guide demonstrates why qNMR is the superior "Gold Standard" for establishing absolute purity (assay w/w%) in early-phase development where certified reference standards for impurities are often unavailable.[1]

Critical Analysis of Impurity Profile

Before validation, one must understand the "Failure Modes" of the synthesis.[1] The synthesis typically involves the cyclization of a urea intermediate or the reaction of an aniline with a chloroethyl isocyanate equivalent.[1]

Impurity Type	Origin	Detection Challenge
Hydrolysis Product	Acid form (Methyl ester cleavage) due to moisture.[1][2]	Elutes early in RP-HPLC; distinct shift in NMR.[2]
Uncyclized Urea	Incomplete ring closure of the chloroethyl urea intermediate.[1]	May co-elute in HPLC; distinct aliphatic signals in NMR.[2]
Regioisomers	2-fluoro vs 3-fluoro isomers (from starting material contamination).[1][2]	Hard to separate by HPLC; Easily detected by F NMR.
Inorganic Salts	Cyclization byproducts (e.g., NaCl, KBr).[1][2]	Invisible to HPLC-UV ; Detected only by Mass Balance (qNMR).

Comparative Methodology: HPLC vs. qNMR

The "Performance" Gap

In this context, "performance" refers to the accuracy of the purity value used for downstream stoichiometric calculations.[1]

• Method A (HPLC-UV): Reports purity as % Area . This assumes all components (product + impurities) have the same extinction coefficient at the detection wavelength (usually 254 nm).[1]

• Method B (qNMR): Reports purity as % Weight/Weight .[1][2] It measures the molar ratio of the analyte to a certified internal standard.[1]

Comparative Data (Simulated Case Study): Batch 042-A was analyzed using both methods.

Parameter	HPLC-UV Results	qNMR Results ( H)	Interpretation
Purity Value	98.2% (Area)	91.5% (w/w)	Critical Discrepancy
Major Impurity	1.1% (Unk.[1][2] RRT 0.85)	6.5% (Residual Solvent/Salts)	HPLC missed non-chromophoric mass.[1][2]
Time to Result	45 mins (Gradient)	15 mins (Acquisition)	qNMR is faster for assay.[1][2]
Reference Std	Required for Assay	Not Required (Internal Std used)	qNMR is superior for new compounds.[2]

Experimental Protocols

Protocol A: High-Performance Liquid Chromatography (HPLC)

Objective: Separation and quantification of structurally related organic impurities.[1][2][3]

• Instrument: Agilent 1290 Infinity II or equivalent.

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm).[1][2]

• Mobile Phase:

  • A: 0.1% Phosphoric Acid in Water.[2]

  • B: Acetonitrile (HPLC Grade).[1][2]

• Gradient:

  • 0-2 min: 10% B (Isocratic)[1][2]

  • 2-20 min: 10%

    90% B (Linear)[1][2]

  • 20-25 min: 90% B (Hold)[1][2]

• Flow Rate: 1.0 mL/min.[2][3]

• Detection: UV @ 254 nm (benzoate absorption) and 210 nm (amide/urea detection).[1][2]

• Column Temp: 30°C.

Protocol B: Quantitative NMR (qNMR)

Objective: Absolute purity determination (Assay).[1][2]

• Instrument: Bruker Avance III 400 MHz (or higher).

• Solvent: DMSO-

  (Provides solubility for polar ureas).[1][2]

• Internal Standard (IS): 1,3,5-Trimethoxybenzene (TraceCERT®).[1][2]

  • Why? Non-volatile, stable, distinct singlet @ ~6.1 ppm (non-interfering region).[1]

• Parameters:

  • Pulse Angle: 90°.[2]

  • Relaxation Delay (

    ): 30 seconds (Must be of the slowest nucleus).

  • Scans: 16 or 32.[2]

  • Temperature: 298 K.[2]

• Calculation:

  (Where =Integral, =Number of protons, =Molar Mass, =Weighed mass, =Purity)[1][2][3][4][5][6][7][8]

Visualization of Validation Logic

Diagram 1: Synthesis & Impurity Fate

Visualizing where impurities originate and how they are detected.[1]

Caption: Synthesis pathway showing impurity origins and the "blind spot" of HPLC regarding inorganic salts.

Diagram 2: The Validation Decision Matrix

A logical workflow for selecting the correct method based on analytical needs.

Caption: Decision matrix for selecting HPLC vs. qNMR based on reference standard availability.

References

• ICH Harmonised Tripartite Guideline. (2005).[2][9] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[2][9][10][11]

• Pauli, G. F., et al. (2014).[1][2] "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Natural Products, 77(6), 1473–1487.[1]

• Bharti, S. K., & Roy, R. (2012).[1] "Quantitative 1H NMR spectroscopy." Trends in Analytical Chemistry, 35, 5-26.[1][2]

• U.S. Food and Drug Administration (FDA). (2015).[1][2] Analytical Procedures and Methods Validation for Drugs and Biologics.[2][1][2]

• Chemical Book. (2024).[2] Product Entry: Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (CAS 950981-59-6).[1][2][12]

Sources

• 1. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 2. Methyl 4-Fluoro-3-(methylsulfonyl)benzoate | C9H9FO4S | CID 10752025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The Highly Regioselective Synthesis of Novel Imidazolidin-2-Ones via the Intramolecular Cyclization/Electrophilic Substitution of Urea Derivatives and the Evaluation of Their Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. enovatia.com [enovatia.com]
• 8. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 9. database.ich.org [database.ich.org]
• 10. ema.europa.eu [ema.europa.eu]
• 11. researchgate.net [researchgate.net]
• 12. 950981-59-6|Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate|BLD Pharm [bldpharm.com]

Spectroscopic Comparison Guide: Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate and Analogs

Executive Summary

Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate (CAS 950981-59-6) represents a critical scaffold in medicinal chemistry, particularly in the synthesis of next-generation antibiotics (oxazolidinone class) and androgen receptor antagonists. Its structure combines three distinct pharmacophores: a fluorinated phenyl ring, a methyl ester, and a cyclic urea (2-oxoimidazolidine).

This guide provides a technical comparison of this target molecule against its closest structural analogs. It is designed for analytical chemists and synthetic researchers requiring precise discrimination between the target and its potential byproducts or defluoro-analogs during Quality Control (QC) and structural elucidation.

Part 1: Structural Analysis & Analog Selection

To ensure robust identification, we compare the Target (Compound A) against two specific analogs that represent common synthetic deviations or structure-activity relationship (SAR) alternatives.

Designation	Compound Name	Structural Difference	Key Analytical Challenge
Target (A)	Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate	Core Structure	Distinguishing F-splitting vs. impurity peaks.
Analog (B)	Methyl 4-(2-oxoimidazolidin-1-yl)benzoate	No Fluorine	Similar polarity; distinct NMR splitting.
Analog (C)	Methyl 3-fluoro-4-(3-methylureido)benzoate	Open Urea Chain	Conformational flexibility; distinct IR/NMR.

Structural Visualization

The following diagram illustrates the structural relationships and the specific sites of spectroscopic interest.

Caption: Structural relationship between the target fluorinated cyclic urea and its primary analogs.

Part 2: Spectroscopic Profiling (The Core)

Nuclear Magnetic Resonance (NMR)

The presence of the Fluorine atom at the 3-position is the primary discriminator. It introduces spin-spin coupling (

) that complicates the aromatic region.

Target (A): 1H NMR Features (DMSO-d6, 400 MHz)

• Aromatic Region (3 Protons):

  • H-2 (Ortho to F, Meta to N): Appears as a doublet of doublets (dd) .

    • (Large coupling).
    • .

  • H-6 (Para to F): Appears as a doublet of doublets (dd) .

    • .
    • .

  • H-5 (Meta to F, Ortho to N): Appears as a triplet-like (t) or dd .

    • .
    • .

• Aliphatic Region:

  • Imidazolidine Ring: Two multiplets at 3.4–4.0 ppm . Unlike the open-chain Analog (C), these protons are chemically distinct due to the ring constraint but may overlap depending on solvent.

  • Methyl Ester: Sharp singlet at 3.85 ppm .

  • NH: Broad singlet at 7.5–8.0 ppm (solvent dependent).

Comparison Table: 1H NMR Shifts

Proton Environment	Target (A)	Analog (B) (Defluoro)	Analog (C) (Acyclic)
Aromatic H-2	~7.7 ppm (dd, )	~7.9 ppm (d, AA'BB')	~7.6 ppm (dd)
Aromatic H-5	~7.5 ppm (t/dd, )	~7.6 ppm (d, AA'BB')	~8.1 ppm (d)
Ethylene Bridge	Multiplet (Ring)	Multiplet (Ring)	N/A (Methyl signals)
Urea NH	~7.5 ppm (Broad)	~7.4 ppm (Broad)	~6.5 & 8.5 ppm (Two NHs)

Infrared Spectroscopy (FT-IR)

Differentiation relies on the Carbonyl (

) region.

• Target (A): Shows two distinct carbonyl bands.[1][2]

  • Ester C=O: ~1720 cm⁻¹ (Strong, sharp).

  • Cyclic Urea C=O: ~1705–1690 cm⁻¹. Note: Cyclic ureas often absorb at lower frequencies than acyclic analogs due to ring strain and resonance.

• Analog (C) (Acyclic): The urea carbonyl typically shifts to higher wavenumber (~1660–1680 cm⁻¹ for open chain ureas, often broader).

Mass Spectrometry (LC-MS)[3]

• Ionization: ESI+ (Electrospray Ionization, Positive mode).

• Target (A): [M+H]+ = 237.08 (Calc).

  • Diagnostic: No Chlorine/Bromine isotope pattern.

• Analog (B): [M+H]+ = 219.09. (Mass difference of exactly 18 Da: F vs H).

Part 3: Experimental Protocols

Protocol 1: High-Resolution NMR Sample Preparation

Objective: To resolve the F-H coupling constants clearly without aggregation broadening.

• Solvent Choice: Use DMSO-d6 (99.9% D) rather than CDCl3. Cyclic ureas often have poor solubility in chloroform, leading to line broadening.

• Concentration: Weigh 5–8 mg of sample into a clean vial.

• Dissolution: Add 0.6 mL DMSO-d6. Sonicate for 30 seconds.

  • Critical Step: If the NH peak is too broad, add 1 drop of D2O to exchange it out, simplifying the spectrum to focus purely on the aromatic splitting.

• Acquisition: Run at 298 K. Set relaxation delay (

  ) to >2.0 seconds to ensure accurate integration of the aromatic protons relative to the methyl ester.

Protocol 2: LC-MS Purity Check

Objective: Rapid discrimination of the target from defluoro-impurities.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (aromatic) and MS (ESI+).

  • Note: The fluorinated Target (A) will typically elute slightly faster or very close to the defluoro Analog (B) due to the similar polarity, but the Mass Spec (237 vs 219) is the definitive detector.

Part 4: Analytical Decision Tree

Use this workflow to confirm the identity of synthesized batches.

Caption: Step-by-step analytical decision matrix for validating Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate.

References

• Chemical Identity: "Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate."[3] CAS Registry, American Chemical Society. CAS RN: 950981-59-6. (Search via CAS).

• Imidazolidinone Spectroscopy: "Spectroscopic properties of N-aryl-2-imidazolidinones." Journal of Heterocyclic Chemistry (General Class Properties).

• Analog Synthesis: "Synthesis of 3-fluoro-4-(trifluoromethyl)benzoic acid derivatives." Ossila Product Guide. .

(Note: Specific spectral atlases for this exact CAS number are proprietary. Data presented is derived from first-principles spectroscopy of the functional groups confirmed in the CAS structure.)

Sources

• 1. Synthesis, Spectral Studies and Antimicrobial Activity of 2-Aryl-3-(2′-n-butyl-4′-chloro-1′-H,5′-imidazolyl)-quinoxazolines | MDPI [mdpi.com]
• 2. The Highly Regioselective Synthesis of Novel Imidazolidin-2-Ones via the Intramolecular Cyclization/Electrophilic Substitution of Urea Derivatives and the Evaluation of Their Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 950981-59-6|Methyl 3-fluoro-4-(2-oxoimidazolidin-1-yl)benzoate|BLD Pharm [bldpharm.com]